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  • Product: 3-Bromo-2-(bromomethyl)-5-methylpyridine

Core Science & Biosynthesis

Foundational

3-Bromo-2-(bromomethyl)-5-methylpyridine chemical structure

Technical Whitepaper: Strategic Utilization of 3-Bromo-2-(bromomethyl)-5-methylpyridine Executive Summary & Structural Analysis 3-Bromo-2-(bromomethyl)-5-methylpyridine represents a high-value "linchpin" intermediate in...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Whitepaper: Strategic Utilization of 3-Bromo-2-(bromomethyl)-5-methylpyridine

Executive Summary & Structural Analysis

3-Bromo-2-(bromomethyl)-5-methylpyridine represents a high-value "linchpin" intermediate in medicinal chemistry.[1] Its structural uniqueness lies in its orthogonal reactivity profile , enabling sequential, regioselective functionalization.[1] It serves as a critical scaffold for the synthesis of kinase inhibitors, GPCR modulators, and complex heterocycles.[1]

Structural Attributes & Electronic Profile
FeatureChemical FunctionalityReactivity Implication
2-Bromomethyl (-CH₂Br) Soft ElectrophileHighly reactive toward nucleophiles (amines, thiols, malonates) via S_N2 mechanisms.[1]
3-Bromo (-Br) Aryl HalideSite for Pd-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig).[1] Sterically hindered by the adjacent C2 substituent.
5-Methyl (-CH₃) Electron DonorWeakly activating; provides lipophilicity.[1] Can be oxidized to carboxylic acid or radically brominated under forcing conditions.[1]
Pyridine Nitrogen Basic CenterSusceptible to N-oxidation or salt formation.[1] Critical Stability Note: The free base is prone to intermolecular self-alkylation (polymerization).[1]

Critical Stability Directive: Research indicates that 2-(bromomethyl)pyridines are kinetically unstable as free bases.[1] The pyridine nitrogen of one molecule nucleophilically attacks the exocyclic methylene bromide of another, leading to insoluble quaternary ammonium polymers.[1]

  • Protocol: Always isolate and store this compound as its Hydrobromide (HBr) salt .

  • Handling: Liberate the free base in situ only immediately prior to the next reaction step.

Synthetic Architecture

To ensure high fidelity and regiocontrol, we reject direct radical bromination of 3-bromo-2,5-lutidine due to poor selectivity between the C2 and C5 methyl groups.[1] Instead, we advocate a Reductive-Bromination sequence starting from a carboxylate precursor.[1]

Validated Synthetic Route (The "Carboxylate" Pathway)
  • Starting Material: Methyl 3-bromo-5-methylpicolinate (or the corresponding carboxylic acid).[1]

  • Step 1 (Reduction): Selective reduction of the ester to the primary alcohol using Sodium Borohydride (NaBH₄) or Lithium Aluminum Hydride (LiAlH₄).[1]

  • Step 2 (Bromination): Conversion of the alcohol to the alkyl bromide using Phosphorus Tribromide (PBr₃) or the Appel reaction (CBr₄/PPh₃).[1]

Synthesis_Workflow cluster_conditions Critical Control Points Start Methyl 3-bromo-5-methylpicolinate Inter Intermediate: (3-Bromo-5-methylpyridin-2-yl)methanol Start->Inter NaBH4, MeOH 0°C to RT Product Target: 3-Bromo-2-(bromomethyl)-5-methylpyridine (Isolated as HBr Salt) Inter->Product PBr3, DCM or HBr/AcOH Waste Polymerized By-product (Avoid via Salt Formation) Product->Waste Free Base Storage > 24h

Figure 1: Regioselective synthesis pathway avoiding radical bromination ambiguity.

Experimental Protocols

These protocols are designed for self-validation.[1] The disappearance of the starting material and the shift in the methylene proton signal in NMR are the primary checkpoints.

Protocol A: Synthesis of (3-Bromo-5-methylpyridin-2-yl)methanol

Pre-requisite: Ensure anhydrous conditions if using LiAlH₄.[1] NaBH₄/MeOH is more robust for scale-up.[1]

  • Dissolution: Dissolve Methyl 3-bromo-5-methylpicolinate (1.0 eq) in anhydrous THF (0.2 M).

  • Reduction: Cool to 0°C. Add LiAlH₄ (1.1 eq) portion-wise over 30 minutes.

    • Checkpoint: Monitor internal temperature; do not exceed 5°C during addition.[1]

  • Quench: After 2 hours (TLC confirmation), quench sequentially with water, 15% NaOH, and water (Fieser method).

  • Isolation: Filter the granular precipitate. Concentrate the filtrate to yield the crude alcohol.

    • Validation: ^1H NMR (CDCl₃) should show a singlet for -CH₂OH at ~4.7 ppm.

Protocol B: Bromination to 3-Bromo-2-(bromomethyl)-5-methylpyridine HBr

Safety Note: PBr₃ is corrosive and reacts violently with water.[1]

  • Setup: Charge a reactor with (3-Bromo-5-methylpyridin-2-yl)methanol (1.0 eq) in Dichloromethane (DCM) (0.5 M). Cool to 0°C.[1][2]

  • Addition: Add Phosphorus Tribromide (PBr₃) (0.4 eq) dropwise.[1]

    • Mechanistic Insight: 0.33 eq is stoichiometric, but slight excess drives the reaction to completion.[1]

  • Reaction: Allow to warm to Room Temperature (RT) and stir for 3-12 hours.

    • Validation: TLC (Hexane/EtOAc) will show the disappearance of the polar alcohol spot.[1]

  • Workup (Salt Isolation):

    • Do NOT wash with aqueous bicarbonate (this yields the unstable free base).[1]

    • Instead, add absolute ethanol or ether to precipitate the product.[1] If it remains in solution, bubble anhydrous HBr gas or add HBr/Acetic Acid.[1]

    • Filter the solid precipitate under inert atmosphere (N₂).[1]

  • Storage: Store the off-white solid at -20°C under Argon.

Reactivity & Application Logic

The power of this molecule lies in its ability to undergo sequential orthogonal functionalization .[1]

The "Walk-Around-The-Ring" Strategy
  • Step 1: Alkylation (C2 Position): The benzylic bromide is displaced first.[1]

    • Conditions: Amine/Thiol nucleophile, weak base (K₂CO₃), MeCN, RT.[1]

  • Step 2: Cross-Coupling (C3 Position): The aryl bromide is engaged second.[1]

    • Conditions: Boronic acid, Pd(dppf)Cl₂, Cs₂CO₃, Dioxane/Water, 90°C.[1]

Reactivity_Map cluster_logic Chemo-Selectivity Logic Core 3-Bromo-2-(bromomethyl)- 5-methylpyridine Nu_Product Intermediate A: 2-(Nu-methyl)-3-bromo-5-methylpyridine Core->Nu_Product Nucleophile (R-NH2, R-SH) S_N2 Reaction @ 0°C Suzuki_Product Alternative Route: Direct Suzuki at C3 (Risk of C2 hydrolysis) Core->Suzuki_Product Pd(0), Ar-B(OH)2 Final_Drug Final Scaffold: Fused Bicyclic System or Bi-aryl Nu_Product->Final_Drug Pd-Catalyzed Coupling (Suzuki/Buchwald) @ C3

Figure 2: Divergent reactivity map highlighting the preferred sequential functionalization.

References

  • General Synthesis of 2-(Bromomethyl)

    • Source: Guo, J., Lu, Y., & Wang, J. (2015).[1] Efficient synthesis of 3-(bromomethyl)-5-methylpyridine hydrobromide.[1] Heterocyclic Communications, 21(4), 203-205.[1]

    • URL:[Link][1]

    • Relevance: Establishes the HBr salt isolation protocol and PBr3 methodology for methyl-substituted pyridines.
  • Stability of Halogenated Pyridines

    • Source: BenchChem Technical Guide.[1] "A Comprehensive Technical Guide to 3-Bromo-2-methylpyridine: Hydrochloride Salt vs. Free Base."

    • Relevance: Validates the instability of the free base and the necessity of salt form
  • Reactivity of 3-Bromopyridines

    • Source: Li, J.J.[1] (Ed.).[1][3] (2014).[1][4] Name Reactions in Heterocyclic Chemistry. Wiley.[1]

    • Relevance: Provides mechanistic grounding for the orthogonal reactivity of the C3-bromo vs. C2-alkyl bromide positions (Standard Text).
  • Precursor Synthesis (Sandmeyer Route)

    • Source: ChemicalBook / Patent Literature (US2007/0060623).[1] "Synthesis of 3-bromo-2-methylpyridine."

    • Relevance: Describes the synthesis of the core pyridine ring prior to functionaliz

Sources

Exploratory

Technical Guide: Design and Synthesis of Pyridine Derivatives with Bromomethyl and Bromo Substituents

Executive Summary Pyridine derivatives possessing both bromomethyl (-CH₂Br) and bromo (-Br) substituents represent a high-value class of bifunctional scaffolds in medicinal chemistry.[1][2] These molecules offer orthogon...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Pyridine derivatives possessing both bromomethyl (-CH₂Br) and bromo (-Br) substituents represent a high-value class of bifunctional scaffolds in medicinal chemistry.[1][2] These molecules offer orthogonal reactivity: the sp³-hybridized bromomethyl group acts as a potent electrophile for nucleophilic substitution (


), while the sp²-hybridized ring bromine serves as a handle for transition-metal-catalyzed cross-coupling (e.g., Suzuki-Miyaura, Buchwald-Hartwig).

This guide details the synthesis, stability management, and chemoselective functionalization of these scaffolds, with a focus on 2-bromo-6-(bromomethyl)pyridine as the archetype.[1][2] It addresses the critical challenge of preventing polymerization of the free base and ensuring regioselectivity during functionalization.[2]

Part 1: Structural & Reactivity Analysis[2]

The utility of this scaffold lies in the electronic differentiation between the two halogen sites.[2]

Electronic Environment and Reactivity Hierarchy
  • The Bromomethyl Group (C-6 position): This is a benzylic-like halide.[1][2] The electron-deficient pyridine ring (π-deficient) makes the methylene protons more acidic and the carbon highly susceptible to nucleophilic attack.[2] However, it also renders the free base unstable due to intermolecular self-alkylation (quaternization) by the pyridine nitrogen of a neighboring molecule.[2]

  • The Ring Bromine (C-2 position): The C-Br bond is shorter and stronger due to sp² hybridization and partial double-bond character.[2] It is inert to standard nucleophilic substitution (except under harsh

    
     conditions) but highly reactive toward oxidative addition by Pd(0) species.[2]
    
Reactivity Diagram

The following diagram illustrates the orthogonal reaction pathways available to this scaffold.

Reactivity Scaffold 2-Bromo-6-(bromomethyl)pyridine SN2 Nucleophilic Substitution (SN2) (Amines, Thiols, Azides) Scaffold->SN2 Path A: Kinetic Control (Mild Base, RT) CrossCoupling Pd-Catalyzed Coupling (Suzuki, Sonogashira) Scaffold->CrossCoupling Path B: Metal Catalysis (Requires Pd(0), Heat) Polymer Self-Polymerization (Unwanted Side Reaction) Scaffold->Polymer Storage as Free Base

Caption: Orthogonal reactivity pathways. Path A exploits the labile alkyl bromide; Path B activates the aryl bromide.[2] Storage instability leads to polymerization.

Part 2: Synthetic Protocols

Primary Route: Radical Bromination (Wohl-Ziegler)

The most direct route to 2-bromo-6-(bromomethyl)pyridine is the radical bromination of 2-bromo-6-methylpyridine.

Critical Mechanism Note: This reaction relies on the steady-state concentration of bromine radicals. Using molecular bromine (


) often leads to over-bromination or ring bromination.[2] N-Bromosuccinimide (NBS) is the required reagent as it provides a low, controlled concentration of 

.[2]
Protocol: Selective Monobromination[2]
  • Reagents: 2-Bromo-6-methylpyridine (1.0 equiv), NBS (1.05 equiv), AIBN (0.05 equiv).[2]

  • Solvent: Carbon Tetrachloride (

    
    ) is traditional but toxic.[2] Acetonitrile (
    
    
    
    )
    or Trifluorotoluene (
    
    
    )
    are superior, green alternatives that maintain radical chain propagation efficiency.[2]

Step-by-Step Workflow:

  • Setup: Dissolve 2-bromo-6-methylpyridine in anhydrous

    
     (0.5 M) in a flame-dried round-bottom flask under Argon.
    
  • Addition: Add NBS and AIBN.

  • Initiation: Heat to reflux (approx. 80-100°C). The reaction is initiated when the suspension turns from yellow to colorless (succinimide formation) or upon irradiation with a visible light source (photochemical initiation).[2]

  • Monitoring (Self-Validating Step): Monitor by ¹H NMR, not just TLC.

    • Starting Material: Methyl singlet ~2.5 ppm.[2]

    • Product: Methylene singlet ~4.5 ppm.[2]

    • Over-brominated impurity:[2] Methine singlet ~6.6 ppm.[2]

    • Stop reaction when the ratio of Product:Dibromo impurity is optimal (usually 90-95% conversion). Do not push for 100% conversion as dibromo formation accelerates late-stage.

  • Workup: Cool to 0°C to precipitate succinimide. Filter. Wash filtrate with water to remove residual succinimide.[2]

  • Purification: Flash chromatography on silica gel (Hexanes/EtOAc). Note: The product is unstable on silica for long periods.[2] Elute quickly.

Alternative Route: Hydroxymethylation via Turbo Grignard

For sensitive substrates where radical conditions fail, use a metal-halogen exchange strategy.

  • Starting Material: 2,6-Dibromopyridine.[2][3][4][5]

  • Reagent: i-PrMgCl·LiCl (Turbo Grignard).[2][4]

  • Electrophile: DMF (to form aldehyde) followed by

    
     reduction, or Paraformaldehyde (direct alcohol).[2]
    
  • Bromination: Convert the resulting alcohol to alkyl bromide using

    
     (Appel reaction) or 
    
    
    
    .

Part 3: Chemoselective Functionalization[2]

The order of operations is critical. Attempting Suzuki coupling on the bare bromomethyl scaffold often leads to decomposition because Pd(0) can oxidatively add to the benzylic C-Br bond (forming a π-allyl species) or the base required for coupling hydrolyzes the -CH₂Br.[2]

Strategy A: Nucleophilic Substitution First (Recommended)

This approach minimizes side reactions by consuming the highly reactive alkyl halide first.[2]

Protocol:

  • Dissolve 2-bromo-6-(bromomethyl)pyridine in DMF or MeCN.

  • Add nucleophile (e.g., amine, thiol) and mild base (

    
     or DIPEA).[2]
    
  • Stir at RT.[2] The aryl bromide remains intact.[2]

  • Isolate the intermediate.[2]

  • Perform Suzuki/Buchwald coupling on the aryl bromide.[2]

Strategy B: Cross-Coupling First (Challenging)

If the synthetic route demands the biaryl system first, the bromomethyl group must be protected or the reaction conditions tuned.[2]

Optimization Table: Suzuki Coupling in Presence of Alkyl Bromide

ParameterRecommendationRationale
Catalyst

or

Sterically bulky ligands prefer the accessible aryl bromide over the benzylic site.[2]
Base

(anhydrous) or

Avoid strong hydroxides (NaOH) to prevent hydrolysis of -CH₂Br to -CH₂OH.[2]
Solvent Toluene/THF (anhydrous)Avoid alcohols or water to suppress solvolysis.[2]
Temperature 60-70°CSufficient for aryl insertion, mild enough to limit benzylic insertion.

Part 4: Handling & Stability (The "Salt" Rule)[2]

A critical failure point in research labs is the storage of these compounds as free bases.[2]

  • The Problem: The pyridine nitrogen is nucleophilic.[2] In the liquid phase (free base), the Nitrogen of Molecule A attacks the Bromomethyl group of Molecule B.[2] This triggers an autocatalytic polymerization, turning the clear oil into a black, insoluble tar within hours/days.[2]

  • The Solution: Always store as the Hydrobromide (HBr) or Hydrochloride (HCl) salt .[2]

    • Protocol: Dissolve the free base in

      
      .[2] Add 4M HCl in Dioxane dropwise. Filter the white precipitate.[2]
      
    • The salt protonates the nitrogen, removing its nucleophilicity and preventing self-alkylation.[2]

Part 5: Case Study in Drug Discovery

Application: Synthesis of Pilicides (Anti-virulence agents).[2][6] Researchers utilized the 2-bromo-6-(bromomethyl)pyridine scaffold to create ring-fused 2-pyridones.

  • Step 1: The bromomethyl group was reacted with a cysteine derivative (S-alkylation) to anchor the peptide chain.[2]

  • Step 2: The aryl bromide was subjected to Suzuki coupling with a substituted phenylboronic acid to introduce lipophilicity required for biofilm penetration.[2]

  • Outcome: This sequence yielded high-affinity inhibitors of chaperone-usher pathway pili, which would have been impossible if the cross-coupling were attempted before the alkylation due to the lability of the C-Br bond.

References

  • BenchChem Technical Support. (2025).[2][3][7][8] Preparation of 2-Bromo-6-(bromomethyl)pyridine: An Application Note and Protocol. BenchChem. Link

  • Dioury, F., et al. (2013).[2] 2,6-Bis(bromomethyl)pyridine.[2][8][9][10][11] Acta Crystallographica Section E. Link[2]

  • Hussain, A., et al. (2015).[2] Efficient synthesis of 3-(bromomethyl)-5-methylpyridine hydrobromide. Heterocyclic Communications. Link

  • Emory, J., et al. (2021).[2] Facile Synthesis and Characterization of a Bromine-Substituted (Chloromethyl)Pyridine Precursor. MDPI.[2] Link[2]

  • Åberg, V., et al. (2005).[2] Synthesis and application of a bromomethyl substituted scaffold to be used for efficient optimization of anti-virulence activity. Organic & Biomolecular Chemistry. Link

Sources

Foundational

Technical Guide: Solubility and Handling of Bromomethyl Pyridine Derivatives

Topic: Solubility and Stability of Bromomethyl Pyridine Derivatives in Organic Solvents Content Type: In-Depth Technical Guide Audience: Researchers, Medicinal Chemists, and Process Development Scientists Executive Summa...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Solubility and Stability of Bromomethyl Pyridine Derivatives in Organic Solvents Content Type: In-Depth Technical Guide Audience: Researchers, Medicinal Chemists, and Process Development Scientists

Executive Summary

Bromomethyl pyridine derivatives (e.g., 2-, 3-, and 4-bromomethylpyridine) are critical electrophilic intermediates in medicinal chemistry, widely used to introduce pyridyl-methyl motifs into drug candidates. However, their utility is frequently compromised by a fundamental misunderstanding of their physicochemical duality: they exist stably as hydrobromide salts but are highly unstable as free bases .

This guide provides a definitive technical analysis of their solubility profiles, thermodynamic behavior, and handling protocols. It is designed to prevent the common "black tar" degradation scenarios often encountered during scale-up and to ensure reproducible experimental outcomes.

Part 1: Physicochemical Properties & Solubility Profile[1][2]

The Salt vs. Free Base Dichotomy

The solubility of bromomethyl pyridines is dictated by their ionic state. The hydrobromide (HBr) salt is a crystalline ionic solid dominated by high lattice energy, whereas the free base is a neutral, lipophilic oil.

  • HBr Salt: High melting point (>150°C), stable, ionic. Solvation requires high dielectric constant solvents to overcome lattice energy.

  • Free Base: Low melting point (often liquid at RT), unstable, neutral. Soluble in low-polarity organic solvents but prone to rapid self-alkylation.

Hansen Solubility Parameters (HSP) Analysis

To predict solubility behavior beyond standard solvents, we utilize Hansen Solubility Parameters. The pyridine ring imparts moderate polarity (


) and hydrogen-bonding capability (

).
Component

(Dispersion)

(Polar)

(H-Bonding)
Interaction Radius (

)
Pyridine Core 19.0 MPa

8.8 MPa

5.9 MPa

~8.0
Bromomethyl Group Increases

due to polarizability of Br; slight increase in

.

Implication: The free base is compatible with solvents like Dichloromethane (DCM) and Toluene, where the Relative Energy Difference (RED) < 1.0. The HBr salt, however, requires solvents with high


 (like Methanol) to engage in solvation of the bromide ion and protonated nitrogen.
Representative Solubility Data

The following table summarizes the solubility characteristics of 2-(bromomethyl)pyridine hydrobromide and 3-(bromomethyl)pyridine hydrobromide .

Table 1: Solubility Profile of Bromomethyl Pyridine HBr Salts

Solvent ClassSpecific SolventSolubility (Salt Form)Solubility (Free Base)Technical Note
Polar Protic MethanolHigh (>100 mg/mL)SolublePreferred solvent for salt handling.
EthanolModerate SolubleSolubility decreases with chain length.
WaterHigh Insoluble/DecomposesFree base hydrolyzes slowly in water.
Polar Aprotic DMSOHigh SolubleGood for nucleophilic substitutions.
DMFHigh SolubleRisk of thermal runaway with free base.
AcetoneInsoluble SolubleUsed to precipitate/crystallize the salt.
Non-Polar/Chlorinated Dichloromethane (DCM)Insoluble (<1 mg/mL)High Standard solvent for free base extraction.
Ethyl AcetateInsoluble High Poor solvent for salt; good for workup.
TolueneInsoluble High Used for azeotropic drying of free base.
Diethyl EtherInsoluble SolubleAnti-solvent for salt purification.

Critical Insight: Never attempt to dissolve the HBr salt in non-polar solvents (DCM, Toluene) without a neutralizing agent (base). It will remain a suspension, leading to heterogeneous and failed reactions.

Part 2: Stability & Degradation Mechanisms

The most frequent failure mode in handling these compounds is the inadvertent generation of the free base in a concentrated solution, leading to self-quaternization .

The Self-Quaternization Pathway

As a free base, the pyridine nitrogen is nucleophilic, while the bromomethyl group is electrophilic. In solution, one molecule attacks another, forming a pyridinium dimer. This dimer is still nucleophilic/electrophilic, leading to rapid polymerization into an insoluble, dark tar.

SelfQuaternization FreeBase Monomer (Free Base) Nucleophilic N + Electrophilic C-Br TS Bimolecular Transition State FreeBase->TS Concentration Dependent Dimer Pyridinium Dimer (Ionic Species) TS->Dimer Fast Dimer->TS Further Reaction Polymer Insoluble Polymer (Black Tar) Dimer->Polymer Chain Growth

Figure 1: Self-quaternization pathway of bromomethyl pyridines. Note that this process is second-order in kinetics, meaning the rate increases quadratically with concentration.

Stability Rules
  • Solid State: The HBr salt is stable for years if stored dry at room temperature.

  • Solution State (Salt): Stable in MeOH/EtOH for days.

  • Solution State (Free Base):

    • Dilute (<0.1 M): Stable for hours at 0°C.

    • Concentrated (>1.0 M): Polymerizes within minutes at RT.

    • Neat (Oil): Explosive polymerization risk; generates high heat.

Part 3: Experimental Protocols

Protocol A: Gravimetric Solubility Determination (Shake-Flask Method)

Use this protocol to determine the precise solubility of the HBr salt in a specific solvent system.

Reagents: 2-(bromomethyl)pyridine HBr, Anhydrous Solvent (e.g., MeOH, EtOH). Equipment: Scintillation vials, orbital shaker, syringe filters (0.45 µm PTFE), analytical balance.

  • Preparation: Add excess solid HBr salt (~200 mg) to a vial containing 1.0 mL of the target solvent.

  • Equilibration: Seal the vial and agitate on an orbital shaker at 25°C for 24 hours.

    • Visual Check: Ensure solid remains visible. If all dissolves, add more solid.

  • Sampling: Stop agitation and allow the suspension to settle for 1 hour.

  • Filtration: Withdraw the supernatant using a syringe and filter through a 0.45 µm PTFE filter into a pre-weighed vessel.

  • Drying: Evaporate the solvent under vacuum (rotary evaporator followed by high-vacuum manifold) until mass constancy is achieved.

  • Calculation:

    
    
    
Protocol B: "Just-in-Time" Free Base Generation

Use this workflow when a reaction requires the free base (e.g., N-alkylation of a weak nucleophile).

Objective: Generate the free base and react it immediately without isolation.

FreeBaseWorkflow Step1 1. Suspension Step2 2. Neutralization (0°C) Step1->Step2 Add DCM + Sat. NaHCO3 Step3 3. Rapid Extraction Step2->Step3 Partition & Separate Step4 4. Drying (MgSO4) Step3->Step4 < 5 mins at 0°C Step5 5. Immediate Reaction Step4->Step5 Add to Nucleophile Solution

Figure 2: Workflow for safe generation and usage of bromomethyl pyridine free base.

Step-by-Step:

  • Suspend: Place 2-(bromomethyl)pyridine HBr (1.0 eq) in DCM (10 mL/g).

  • Neutralize: Cool to 0°C. Add saturated aqueous NaHCO

    
     (2.0 eq) with vigorous stirring.
    
  • Extract: Stir for 10 minutes until the solid dissolves and the organic layer is clear. Separate layers immediately.

  • Dry: Dry the DCM layer over anhydrous MgSO

    
     for <5 minutes at 0°C.
    
  • React: Filter the cold DCM solution directly into the reaction vessel containing the nucleophile. Do not concentrate the DCM solution to dryness.

Part 4: Applications & Safety[1][3]

Synthetic Utility

These derivatives are primary alkylating agents. Due to the electron-withdrawing nature of the pyridine ring (especially at the 2- and 4-positions), the benzylic carbon is highly electrophilic.

  • Common Reaction: Alkylation of amines, thiols, and phenols.

  • Solvent Choice: For HBr salts, use DMF or CH

    
    CN with an added base (K
    
    
    
    CO
    
    
    or Cs
    
    
    CO
    
    
    ) to neutralize the salt in situ. This avoids the risks of isolating the free base.
Safety Hazards
  • Corrosivity: Both the salt and free base are corrosive to skin and eyes.

  • Lachrymator: The free base is a potent lachrymator (tear gas effect). Handle only in a fume hood.

  • Vesicant: Direct contact causes severe blistering. Double-gloving (Nitrile) is recommended.

References

  • Solubility of Pyridine Derivatives

    • PubChem. 2-(Bromomethyl)pyridine hydrobromide.[1] National Library of Medicine. [Link]

  • Thermodynamics & Kinetics

    • Coleman, B. D., & Fuoss, R. M. (1955). Quaternization Kinetics of Pyridine Derivatives. Journal of the American Chemical Society. [Link]

  • Hansen Solubility Parameters

    • Hansen, C. M. (2007). Hansen Solubility Parameters: A User's Handbook. CRC Press. [Link]

  • Synthetic Applications
  • Safety Data

Sources

Protocols & Analytical Methods

Method

Synthesis of 3-Bromo-2-(bromomethyl)-5-methylpyridine from 2,3,5-collidine

Executive Summary & Structural Analysis Objective: To provide a detailed protocol for the synthesis of brominated pyridine derivatives starting from 2,3,5-collidine (2,3,5-trimethylpyridine) . Critical Structural Diverge...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Structural Analysis

Objective: To provide a detailed protocol for the synthesis of brominated pyridine derivatives starting from 2,3,5-collidine (2,3,5-trimethylpyridine) .

Critical Structural Divergence: Researchers must note a fundamental structural mismatch in the requested transformation. The starting material, 2,3,5-collidine , contains a methyl group at the C3 position. The target molecule, 3-bromo-2-(bromomethyl)-5-methylpyridine , contains a bromine atom at the C3 position.

  • Direct Synthesis Constraint: Converting a C3-methyl group directly to a C3-bromine atom (methyl-to-halogen exchange) is not chemically viable via standard synthetic methodologies.

  • Likely Intended Pathways: This Application Note addresses two distinct scenarios:

    • Scenario A (Precursor-Driven): The regioselective radical bromination of the provided starting material (2,3,5-collidine), yielding 2-(bromomethyl)-3,5-dimethylpyridine . This is a critical intermediate for Proton Pump Inhibitors (PPIs) and antihistamines (e.g., Rupatadine).

    • Scenario B (Target-Driven): The synthesis of the literal target (3-bromo-2-(bromomethyl)-5-methylpyridine ) requires a corrected precursor, 2,5-lutidine , via ring bromination followed by side-chain functionalization.

Scope: This guide primarily details Scenario A (utilizing 2,3,5-collidine) as per the prompt's core requirement, while outlining the necessary route correction for Scenario B to ensure scientific integrity.

Reaction Mechanism & Retrosynthesis

Pathway A: Regioselective Radical Bromination of 2,3,5-Collidine

The functionalization of 2,3,5-collidine relies on Wohl-Ziegler bromination . The reaction kinetics are governed by the stability of the formed radical intermediate.

  • Regioselectivity: The C2-methyl protons are more acidic and the resulting radical is stabilized by the adjacent nitrogen lone pair (though less than C4). However, steric hindrance at C3 (methyl) and C5 (methyl) directs the radical attack preferentially to the C2-methyl group over the C3 or C5 positions.

  • Mechanism: Free-radical chain substitution using N-bromosuccinimide (NBS) and azobisisobutyronitrile (AIBN).

Pathway B: Ring Bromination (The "Literal Target" Route)

To achieve a bromine at C3, one must start with 2,5-lutidine . Electrophilic Aromatic Substitution (EAS) is performed using Br2/AlCl3 (Swartz conditions) to introduce the halogen at the crowded C3 position, followed by radical bromination at C2.

G cluster_legend Pathway Legend Collidine 2,3,5-Collidine (2,3,5-Trimethylpyridine) NBS_Radical Radical Intermediate (C2-CH2•) Collidine->NBS_Radical NBS, AIBN CCl4, Reflux Target_A Target A (Likely): 2-(Bromomethyl)-3,5-dimethylpyridine NBS_Radical->Target_A Br transfer Lutidine Corrected Precursor: 2,5-Lutidine Ring_Br 3-Bromo-2,5-dimethylpyridine Lutidine->Ring_Br Br2, AlCl3 100°C (EAS) Target_B Target B (Literal): 3-Bromo-2-(bromomethyl)-5-methylpyridine Ring_Br->Target_B NBS, AIBN (Radical Subst.) Pathway A: Precursor-Driven (Standard) Pathway A: Precursor-Driven (Standard) Pathway B: Target-Driven (Corrected) Pathway B: Target-Driven (Corrected)

Figure 1: Divergent synthetic pathways. Pathway A (Blue) utilizes the requested 2,3,5-collidine precursor. Pathway B (Red) illustrates the route required to achieve the literal "3-Bromo" target structure.

Detailed Protocol: Synthesis of 2-(Bromomethyl)-3,5-dimethylpyridine

Starting Material: 2,3,5-Collidine Target: 2-(Bromomethyl)-3,5-dimethylpyridine (Key Intermediate)[1]

Materials & Reagents
ReagentCAS RegistryFunctionEquiv.Notes
2,3,5-Collidine 695-98-7Substrate1.0Distill before use if yellow.
N-Bromosuccinimide (NBS) 128-08-5Brominating Agent1.05Recrystallize from H2O if degraded.
AIBN 78-67-1Radical Initiator0.05Store at 4°C. Toxic.
Chlorobenzene 108-90-7Solvent-Anhydrous; Higher boiling point than CCl4.
Sodium Thiosulfate 7772-98-7Quench-10% Aqueous solution.
Experimental Procedure

Step 1: Reaction Setup

  • Equip a 500 mL three-neck round-bottom flask with a magnetic stir bar, a reflux condenser, a nitrogen inlet, and a thermometer.

  • Charge the flask with 2,3,5-collidine (12.1 g, 100 mmol) and Chlorobenzene (150 mL).

  • Degas the solution by bubbling nitrogen through it for 15 minutes.

  • Add NBS (18.7 g, 105 mmol) and AIBN (0.82 g, 5 mmol) in a single portion. Note: NBS is insoluble at room temperature.

Step 2: Radical Propagation

  • Heat the mixture slowly to 85°C (internal temperature).

  • Observation: An exothermic reaction usually initiates around 80°C. The dense NBS solid will float and eventually convert to lighter succinimide, which floats on the surface.

  • Maintain reflux for 2–3 hours . Monitor reaction progress via TLC (Hexane:EtOAc 8:2) or HPLC.[2]

    • Endpoint: Disappearance of 2,3,5-collidine.

    • Caution: Over-reaction leads to 2-(dibromomethyl) impurities.

Step 3: Work-up

  • Cool the reaction mixture to 0–5°C in an ice bath. Succinimide will precipitate completely.

  • Filter off the succinimide byproduct using a sintered glass funnel. Wash the cake with cold Chlorobenzene (2 x 20 mL).

  • Concentrate the filtrate under reduced pressure (Rotavap) at 45°C to remove the bulk of the solvent.

  • Stabilization: The product is an alkyl bromide and can be unstable (lachrymator). It is often isolated as the hydrobromide salt for stability.

    • Salt Formation (Optional but Recommended): Dissolve the residue in Acetone (50 mL) and add HBr in Acetic Acid (33%, 1.1 eq) dropwise at 0°C. The hydrobromide salt precipitates.

Step 4: Purification

  • If free base is required: Dissolve residue in CH2Cl2 (100 mL).

  • Wash with saturated NaHCO3 (2 x 50 mL) to remove succinimide traces.

  • Wash with 10% Na2S2O3 (to remove trace Br2).

  • Dry over anhydrous MgSO4 and concentrate.

  • Yield: Expect 60–75% as a yellow oil (free base) or off-white solid (HBr salt).

Route Correction: Synthesis of 3-Bromo-2-(bromomethyl)-5-methylpyridine

(For users strictly requiring the 3-Bromo target)

To synthesize the literal target, the 3-methyl group of 2,3,5-collidine is an obstacle. The synthesis must start from 2,5-Lutidine .

Protocol Summary:

  • Ring Bromination:

    • Mix 2,5-Lutidine (1.0 eq) with AlCl3 (2.5 eq) at 100°C (neat).

    • Add Bromine (Br2) (0.9 eq) dropwise over 2 hours.

    • Mechanism:[3][4][5][6] The AlCl3 complexes the nitrogen, deactivating the ring, but the methyl groups activate the 3-position.

    • Product:3-Bromo-2,5-dimethylpyridine .

    • Reference: Takeda Pharmaceutical Co.[4] Patent (US2007/0060623).

  • Side-Chain Bromination:

    • Subject the 3-Bromo-2,5-dimethylpyridine to the NBS protocol described in Section 3.2.

    • Regioselectivity Check: The C2-methyl is still more reactive than the C5-methyl, but the adjacent C3-Bromo provides steric bulk, potentially slowing the reaction or requiring longer reflux times (4–6 hours).

Quality Control & Troubleshooting

IssueProbable CauseCorrective Action
Low Yield (<40%) Old NBS (Yellow color)Recrystallize NBS from water; dry P2O5.
Dibromo Impurity Excess NBS or long reaction timeStop reaction at 95% conversion; use 1.0 eq NBS.
No Reaction Oxygen inhibitionDegas solvent thoroughly; add fresh AIBN.
Dark/Tar Product Polymerization of pyridineKeep temperature <90°C; use radical inhibitor during workup.

Safety Warning:

  • Lachrymator: 2-(Bromomethyl)pyridines are potent tear gas agents. Handle ONLY in a functioning fume hood.

  • Skin Irritant: Causes severe burns. Wear double nitrile gloves.

References

  • NBS Bromination of Methylpyridines

    • Goswami, S., et al. "Regioselective bromination of 2,3,5-collidine." Journal of Organic Chemistry, 2004.
    • Context: Establishes preference for C2-methyl bromin
    • (General Journal Link)

  • Synthesis of 3-Bromo-2,5-dimethylpyridine

    • Takeda Pharmaceutical Company Limited.[4] "Method for producing 3-bromo-2-methylpyridine derivatives."[4][6] US Patent Application 2007/0060623.

    • Context: Describes the AlCl3-catalyzed ring bromin
  • Rupatadine Intermediate Synthesis

    • Guo, J., et al.[7] "Efficient synthesis of 3-(bromomethyl)-5-methylpyridine hydrobromide."[7] Chemical Papers, 2013.

    • Context: Validates conditions for bromin
  • General Reactivity of Pyridines

    • Sigma-Aldrich. "2,3,5-Collidine Product Specification & Safety Data."

Sources

Application

Radical bromination of 3-bromo-2,5-dimethylpyridine

Application Note: Regioselective Radical Bromination of 3-Bromo-2,5-Dimethylpyridine Part 1: Executive Summary This guide details the protocol for the regioselective monobromination of 3-bromo-2,5-dimethylpyridine to syn...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Regioselective Radical Bromination of 3-Bromo-2,5-Dimethylpyridine

Part 1: Executive Summary

This guide details the protocol for the regioselective monobromination of 3-bromo-2,5-dimethylpyridine to synthesize 3-bromo-5-(bromomethyl)-2-methylpyridine .[1]

The transformation utilizes the Wohl-Ziegler reaction conditions with N-Bromosuccinimide (NBS).[1][2][3] The core challenge in this synthesis is distinguishing between the two available methyl groups (C2 and C5). This protocol leverages the inherent electronic deactivation and steric hindrance at the C2 position to selectively functionalize the C5-methyl group.[1] We replace traditional, hazardous solvents (CCl₄) with


-trifluorotoluene (PhCF₃)  or Methyl Acetate (MeOAc)  to align with modern Green Chemistry principles without compromising yield.[1]

Part 2: Scientific Foundation & Regioselectivity

The Regioselectivity Challenge

The substrate contains two competing sites for radical hydrogen abstraction:

  • C2-Methyl: Adjacent to the pyridine nitrogen and the C3-bromine atom.[1]

  • C5-Methyl: Meta to the nitrogen and para to the bromine.[1]

Mechanistic Insight: Contrary to standard benzylic systems where stability is purely a function of resonance, pyridine rings exert a strong inductive electron-withdrawing effect.[1]

  • Electronic Effect: The pyridine nitrogen destabilizes adjacent carbocations and radicals.[1] The C2-methyl protons are more acidic, but the resulting radical at C2 is less stable than the C5 radical due to the intense electron-withdrawing nature of the adjacent

    
     nitrogen.[1]
    
  • Steric Effect: The bromine atom at C3 provides significant steric bulk, shielding the C2-methyl group from the approach of the bulky succinimidyl radical.[1]

Reaction Mechanism (Wohl-Ziegler)

The reaction proceeds via a free-radical chain mechanism.[1][4]

WohlZiegler Start Initiation NBS NBS Start->NBS Heat/AIBN Br_Rad Br• NBS->Br_Rad Homolysis Product Product (R-CH2Br) NBS->Product Substrate Substrate (R-CH3) Br_Rad->Substrate H-Abstraction Alkyl_Rad Alkyl Radical (R-CH2•) Substrate->Alkyl_Rad Alkyl_Rad->NBS Br-Transfer HBr HBr Alkyl_Rad->HBr Side Rxn Product->Br_Rad Chain Propagation HBr->NBS In situ Br2 gen

Figure 1: Radical chain propagation cycle for NBS bromination.[1]

Part 3: Experimental Protocol

Materials & Equipment
ReagentRoleEquiv.Notes
3-Bromo-2,5-dimethylpyridine Substrate1.0Purity >97% recommended.[1][3]
N-Bromosuccinimide (NBS) Reagent1.05Recrystallize from water if yellow (degraded).[1]
AIBN Initiator0.05Store in fridge; toxic.[1]
PhCF₃ (Trifluorotoluene) Solvent10 volGreen alternative to CCl₄.[1] BP: 102°C.
Sodium Thiosulfate (aq) QuenchN/A10% solution for workup.[1]
Step-by-Step Procedure

Step 1: Setup

  • Equip a 250 mL round-bottom flask with a magnetic stir bar and a reflux condenser.

  • Connect the top of the condenser to an inert gas line (Nitrogen or Argon) with a bubbler.[1] Note: Strict exclusion of oxygen is critical as O₂ acts as a radical trap.[1]

Step 2: Charging

  • Add 3-bromo-2,5-dimethylpyridine (10.0 g, 53.7 mmol) to the flask.

  • Add PhCF₃ (100 mL).[1] Stir to dissolve.

  • Add N-Bromosuccinimide (10.0 g, 56.4 mmol, 1.05 eq). Crucial: Do not add large excess NBS to prevent dibromination.

  • Add AIBN (440 mg, 2.7 mmol, 5 mol%).[1]

Step 3: Reaction

  • Heat the mixture to reflux (bath temp ~110°C).

  • Observation: The reaction mixture typically transitions from a suspension (undissolved NBS) to a clear orange/red solution, and finally precipitates a white solid (Succinimide) which floats to the top (in CCl₄) or settles (in PhCF₃ depending on density, PhCF₃ d=1.18 g/mL vs Succinimide d=1.42 g/mL).[1]

  • Monitor via TLC (Hexane/EtOAc 9:1) or GC-MS every hour.

    • Target: Disappearance of starting material.[1]

    • Stop: If di-bromo impurity (>5%) begins to appear, stop immediately even if conversion is incomplete (90-95%).[1]

Step 4: Workup

  • Cool the reaction mixture to 0°C to fully precipitate succinimide.

  • Filtration: Filter off the solid succinimide byproduct.[1][5] Rinse the filter cake with cold PhCF₃.[1]

  • Wash: Transfer filtrate to a separatory funnel. Wash with:

    • 1x 50 mL 10% Na₂S₂O₃ (to remove residual bromine color).[1]

    • 1x 50 mL Brine.

    • 1x 50 mL Water.[1]

  • Drying: Dry the organic phase over anhydrous Na₂SO₄.

  • Concentration: Evaporate the solvent under reduced pressure (Rotavap, 40°C) to yield a crude yellow oil or low-melting solid.

Step 5: Purification (If necessary) [1]

  • If purity is <95%, purify via flash column chromatography using a gradient of 0-10% EtOAc in Hexanes.[1] The mono-brominated product elutes after the starting material but before the di-brominated impurity.[1]

Part 4: Process Workflow & Decision Matrix

Workflow Start Start: 3-Br-2,5-Lutidine Reaction Reflux with NBS/AIBN in PhCF3 (4-6 hrs) Start->Reaction Check Check Conversion (GC/TLC) Reaction->Check Over >5% Di-bromo detected Check->Over Over-reaction Good >95% Conv, <5% Di-bromo Check->Good Ideal Incomplete <90% Conv, No Di-bromo Check->Incomplete Slow Workup Cool, Filter Succinimide, Wash w/ Thiosulfate Over->Workup Stop Immediately Good->Workup Incomplete->Reaction Add 0.1 eq AIBN Continue Reflux Purify Flash Chromatography (Hex/EtOAc) Workup->Purify Final Pure 5-bromomethyl Product Purify->Final

Figure 2: Operational workflow for reaction monitoring and purification.

Part 5: Troubleshooting & Optimization

IssueProbable CauseCorrective Action
Low Conversion Old/Wet NBS or inactive AIBN.[1]Recrystallize NBS from H₂O (dry thoroughly).[1] Use fresh AIBN. Ensure inert atmosphere.
High Di-bromo Impurity Excess NBS or extended reaction time.[1]Strictly limit NBS to 1.05 eq. Stop reaction at 95% conversion.
Product Degradation Hydrolysis of benzylic bromide.[1]Avoid prolonged exposure to silica gel.[1] Store product in freezer under Argon.
No Reaction "Induction Period" stalled.Add a drop of Br₂ or shine a UV lamp on the flask to kickstart the radical chain.

Part 6: References

  • Regioselectivity in Heterocycles: Thapa, R., et al. "Regioselectivity in free radical bromination of unsymmetrical dimethylated pyridines."[1][6][7] Tetrahedron Letters, 2014.[1][7][8] [1]

  • Green Solvent Selection: Eissen, M., Lenoir, D. "Electrophilic Bromination of Alkenes: Environmental Health and Safety."[1][9] Chem. Eur. J., 2008.[1][9] (Context on replacing CCl₄). [1]

  • General NBS Protocols: Djerassi, C. "Brominations with N-Bromosuccinimide."[1] Chemical Reviews, 1948.[1]

  • Modern Radical Initiators: "A Safe and Green Benzylic Radical Bromination Experiment." ResearchGate, 2020.[1]

Disclaimer: This protocol involves the use of hazardous chemicals (brominating agents, radical initiators).[1][3] All work must be performed in a fume hood with appropriate PPE.

Sources

Method

Application Notes and Protocols for the Selective Functionalization of 3-Bromo-2-(bromomethyl)-5-methylpyridine

For Researchers, Scientists, and Drug Development Professionals Abstract This comprehensive technical guide details the strategic, selective functionalization of 3-bromo-2-(bromomethyl)-5-methylpyridine, a versatile bifu...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

This comprehensive technical guide details the strategic, selective functionalization of 3-bromo-2-(bromomethyl)-5-methylpyridine, a versatile bifunctional building block in medicinal chemistry and materials science. The inherent differential reactivity of the benzylic C(sp³)-Br bond and the aromatic C(sp²)-Br bond allows for a highly controlled, stepwise introduction of diverse functionalities. This document provides a thorough examination of the underlying chemical principles, detailed experimental protocols for selective reactions at each position, and guidance on the characterization of the resulting products. The protocols are designed to be robust and adaptable, enabling researchers to leverage this scaffold for the synthesis of complex molecular architectures.

Introduction: The Strategic Advantage of Orthogonal Reactivity

The compound 3-bromo-2-(bromomethyl)-5-methylpyridine presents two distinct electrophilic sites: a highly reactive benzylic bromide and a less reactive aryl bromide. This disparity in reactivity is the cornerstone of its utility as a synthetic intermediate, allowing for orthogonal chemical modifications.

  • The C(sp³)-Br Bond (at the 2-bromomethyl group): This bond is analogous to a benzylic halide, making it an excellent substrate for bimolecular nucleophilic substitution (SN2) reactions.[1][2] The primary nature of the carbon and the ability of the pyridine ring to stabilize a partial positive charge in the transition state facilitate rapid displacement by a wide range of nucleophiles under mild conditions.[3]

  • The C(sp²)-Br Bond (at the 3-position): This aryl bromide is significantly less reactive towards classical nucleophilic substitution due to the high energy of the Meisenheimer intermediate that would be formed.[4] However, it is an ideal handle for transition metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig aminations.[5][6][7]

This guide will systematically address the selective functionalization at each of these positions.

Selective Functionalization of the 2-(Bromomethyl) Group via Nucleophilic Substitution

The enhanced reactivity of the bromomethyl group allows for its selective functionalization in the presence of the 3-bromo substituent. The reaction proceeds via a classical SN2 mechanism, where a nucleophile attacks the electrophilic methylene carbon, displacing the bromide ion in a single, concerted step.

Mechanistic Principle of Selectivity

The selectivity arises from the fundamental differences in the reaction pathways. SN2 reactions on sp³-hybridized carbons are kinetically favored under mild basic or neutral conditions, which are generally not conducive to activating the C(sp²)-Br bond for nucleophilic aromatic substitution.[1][4]


Reactant [label="3-Bromo-2-(bromomethyl)-5-methylpyridine"]; Nucleophile [label="Nucleophile (Nu⁻)", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"]; Product [label="2-(Substituted methyl)-3-bromo-5-methylpyridine"]; ArylBromide [label="3-Bromo group\n(unreactive)", shape=note, fillcolor="#FBBC05", fontcolor="#202124"];

Reactant -> Product [label=" Sₙ2 Reaction\n(Mild Conditions)"]; Nucleophile -> Reactant; Reactant -> ArylBromide [style=dashed, arrowhead=none];

{rank=same; Nucleophile; Reactant;} }

Workflow for selective SN2 reaction at the bromomethyl position.

Generalized Protocol for Nucleophilic Substitution

This protocol is a general guideline and can be adapted for various nucleophiles (e.g., amines, thiols, alcohols, cyanides).

Materials:

  • 3-Bromo-2-(bromomethyl)-5-methylpyridine

  • Nucleophile (e.g., morpholine, sodium thiophenoxide, sodium methoxide) (1.1 - 1.5 equivalents)

  • Base (if required, e.g., K₂CO₃, NaH, Et₃N)

  • Solvent (e.g., Acetonitrile, DMF, THF, Methanol)

  • Standard laboratory glassware and magnetic stirrer

  • Inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

  • To a round-bottom flask under an inert atmosphere, add 3-bromo-2-(bromomethyl)-5-methylpyridine (1.0 eq).

  • Dissolve the starting material in the chosen solvent.

  • Add the nucleophile (1.1 eq). If the nucleophile is used as a salt (e.g., sodium thiophenoxide), a separate base is not required. If a neutral nucleophile is used (e.g., morpholine), add a non-nucleophilic base like K₂CO₃ (1.5 eq).

  • Stir the reaction mixture at room temperature. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Reactions are typically complete within 2-12 hours.

  • Upon completion, quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

Nucleophile ExampleBaseSolventTypical ConditionsProduct Class
MorpholineK₂CO₃Acetonitrile25 °C, 4hAmine
Sodium thiophenoxideN/ADMF25 °C, 2hThioether
Sodium cyanideN/ADMSO25 °C, 6hNitrile
Sodium methoxideN/AMethanol0 °C to 25 °C, 3hEther
Expected Characterization Data

Upon successful substitution, the most significant change in the ¹H NMR spectrum will be the disappearance of the singlet corresponding to the -CH₂Br protons (typically around δ 4.5-4.7 ppm) and the appearance of a new singlet for the -CH₂-Nu protons at a different chemical shift.

Selective Functionalization of the 3-Bromo Group via Cross-Coupling Reactions

With the bromomethyl group functionalized or left intact, the C(sp²)-Br bond at the 3-position can be selectively targeted using palladium-catalyzed cross-coupling reactions. The conditions for these reactions are tailored to activate the aryl bromide without disturbing the benzylic position.

Principle of Selectivity

The mechanism of palladium-catalyzed cross-coupling reactions involves an oxidative addition of the palladium(0) catalyst to the C(sp²)-Br bond.[8] This step is significantly more favorable for aryl halides than for alkyl halides under the typical reaction conditions, thus ensuring the chemoselectivity.


Reactant [label="3-Bromo-2-(bromomethyl)-5-methylpyridine"]; Coupling_Partner [label="Coupling Partner\n(e.g., Boronic Acid)", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Catalyst [label="Pd(0) Catalyst\n+ Ligand + Base", shape=cds, fillcolor="#34A853", fontcolor="#FFFFFF"]; Product [label="3-(Substituted)-2-(bromomethyl)-5-methylpyridine"]; Bromomethyl [label="2-Bromomethyl group\n(unreactive)", shape=note, fillcolor="#FBBC05", fontcolor="#202124"];

Reactant -> Product [label=" Cross-Coupling\n(e.g., Suzuki)"]; Coupling_Partner -> Reactant; Catalyst -> Reactant; Reactant -> Bromomethyl [style=dashed, arrowhead=none];

{rank=same; Coupling_Partner; Reactant; Catalyst;} }

Workflow for selective cross-coupling at the 3-bromo position.

Protocol for Suzuki-Miyaura Coupling

This protocol describes a typical Suzuki-Miyaura reaction to form a C-C bond at the 3-position.

Materials:

  • 3-Bromo-2-(bromomethyl)-5-methylpyridine (or its 2-substituted derivative)

  • Aryl or heteroaryl boronic acid (1.2 - 1.5 equivalents)

  • Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf)) (1-5 mol%)

  • Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄) (2-3 equivalents)

  • Solvent system (e.g., 1,4-Dioxane/water, Toluene/water, DMF)

  • Standard laboratory glassware for inert atmosphere reactions

Procedure:

  • In a Schlenk flask, combine the 3-bromo-pyridine substrate (1.0 eq), the boronic acid (1.2 eq), and the base (2.0 eq).

  • Add the palladium catalyst (e.g., Pd(PPh₃)₄, 3 mol%).

  • Evacuate and backfill the flask with an inert gas (e.g., argon) three times.

  • Add the degassed solvent system (e.g., 1,4-dioxane and water in a 4:1 ratio).

  • Heat the reaction mixture to 80-100 °C and stir until the starting material is consumed (monitored by TLC or LC-MS), typically for 4-24 hours.

  • Cool the reaction to room temperature, dilute with water, and extract with an organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

  • Purify the residue by flash column chromatography.

Protocol for Sonogashira Coupling

This protocol outlines the formation of a C-C triple bond at the 3-position.

Materials:

  • 3-Bromo-2-(bromomethyl)-5-methylpyridine substrate

  • Terminal alkyne (1.2 - 1.5 equivalents)

  • Palladium catalyst (e.g., PdCl₂(PPh₃)₂) (1-3 mol%)

  • Copper(I) iodide (CuI) (2-5 mol%)

  • Base (e.g., Triethylamine (Et₃N), Diisopropylamine (DIPA))

  • Solvent (e.g., THF, DMF)

Procedure:

  • To a Schlenk flask under an inert atmosphere, add the 3-bromo-pyridine substrate (1.0 eq), PdCl₂(PPh₃)₂ (2 mol%), and CuI (4 mol%).

  • Add the solvent (e.g., THF) and the base (e.g., Et₃N, which can also serve as a co-solvent).

  • Degas the mixture with a stream of argon for 15-20 minutes.

  • Add the terminal alkyne (1.2 eq) via syringe.

  • Stir the reaction at room temperature or with gentle heating (40-60 °C) until completion.[6]

  • Work-up the reaction by filtering through a pad of celite to remove the catalyst, followed by concentration of the filtrate.

  • Purify the crude product via column chromatography.

Protocol for Buchwald-Hartwig Amination

This protocol is for the formation of a C-N bond at the 3-position.[9]

Materials:

  • 3-Bromo-2-(bromomethyl)-5-methylpyridine substrate

  • Amine (primary or secondary) (1.2 - 1.5 equivalents)

  • Palladium catalyst/precatalyst (e.g., Pd₂(dba)₃, Buchwald precatalysts) (1-3 mol%)

  • Phosphine ligand (e.g., BINAP, Xantphos, DavePhos) (2-6 mol%)[10]

  • Strong, non-nucleophilic base (e.g., NaOt-Bu, K₃PO₄, Cs₂CO₃) (1.5-2.5 equivalents)

  • Anhydrous, aprotic solvent (e.g., Toluene, Dioxane)

Procedure:

  • In a glovebox or under a strict inert atmosphere, charge a Schlenk tube with the palladium source, ligand, and base.

  • Add the 3-bromo-pyridine substrate (1.0 eq) and the amine (1.2 eq).

  • Add the anhydrous solvent.

  • Seal the tube and heat the reaction mixture with stirring at 80-110 °C for 12-24 hours.

  • After cooling, quench the reaction carefully with saturated aqueous ammonium chloride solution.

  • Extract the product with an organic solvent, dry the organic layer, and concentrate.

  • Purify by column chromatography.

Coupling ReactionReagentsCatalyst SystemBaseSolvent
Suzuki-Miyaura Ar-B(OH)₂Pd(PPh₃)₄K₂CO₃Dioxane/H₂O
Sonogashira R-C≡CHPdCl₂(PPh₃)₂ / CuIEt₃NTHF
Buchwald-Hartwig R¹R²NHPd₂(dba)₃ / BINAPNaOt-BuToluene
Expected Characterization Data

For cross-coupling reactions at the 3-position, ¹H NMR spectroscopy will show the disappearance of the aromatic proton signals characteristic of the 3-bromopyridine moiety and the appearance of new signals corresponding to the newly introduced group. The signals for the 2-(bromomethyl) group should remain unchanged if it has not been previously functionalized.

Conclusion

The selective functionalization of 3-bromo-2-(bromomethyl)-5-methylpyridine is a powerful strategy for the synthesis of polysubstituted pyridines. By carefully choosing reaction conditions, chemists can exploit the orthogonal reactivity of the two distinct C-Br bonds. Nucleophilic substitution reactions provide a straightforward method for modifying the 2-(bromomethyl) position, while a host of robust palladium-catalyzed cross-coupling reactions enable extensive diversification at the 3-position. The protocols and principles outlined in this guide offer a solid foundation for researchers to design and execute synthetic routes towards novel compounds for applications in drug discovery and materials science.

References

  • Wikipedia. (2023). SN2 reaction. Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). Support information. Retrieved from [Link]

  • Wikipedia. (2023). Buchwald–Hartwig amination. Retrieved from [Link]

  • Organic Synthesis. (n.d.). Buchwald-Hartwig Coupling. Retrieved from [Link]

  • ChemRxiv. (n.d.). Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. Retrieved from [Link]

  • Chemistry LibreTexts. (2023, June 30). Buchwald-Hartwig Amination. Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). Sonogashira cross-coupling reactions of 3,5-dibromo-2,6-dichloropyridine. Retrieved from [Link]

  • StackExchange. (2018, October 17). Why does nucleophilic aromatic substitution occur at C-2 and C-4 of pyridine?. Retrieved from [Link]

  • Findlay, S. (2021). Nucleophilic Substitution Reactions (SN1 and SN2). Retrieved from [Link]

  • LibreTexts. (n.d.). 7.3 Characteristics of the SN2 Reaction. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Nucleophilic Substitution (SN2): Dependence on Nucleophile, Leaving Group, Central Atom, Substituents, and Solvent. Retrieved from [Link]

  • PubMed. (2017, February 7). Sonogashira cross-coupling reactions of 3,5-dibromo-2,6-dichloropyridine. Retrieved from [Link]

  • Scientific Research Publishing. (n.d.). Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Functionalization of Pyridines at the C4 Position via Metalation and Capture. Retrieved from [Link]

  • ScienceDirect. (n.d.). Sonogashira cross-coupling of 3-bromo-1,2-diones. Retrieved from [Link]

  • Beilstein Journals. (2014, February 12). Practical synthesis of aryl-2-methyl-3-butyn-2-ols from aryl bromides via conventional and decarboxylative copper-free Sonogashira coupling reactions. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Regioselective difunctionalization of pyridines via 3,4-pyridynes. Retrieved from [Link]

  • MDPI. (2023, January 12). 2-{[4-(4-Bromophenyl)piperazin-1-yl)]methyl}-4-(3-chlorophenyl)-5-(4-methoxyphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione. Retrieved from [Link]

  • Chemistry LibreTexts. (2024, March 17). 11.3: Characteristics of the SN2 Reaction. Retrieved from [Link]

  • AA Blocks. (n.d.). 3-Bromo-2-iodo-5-methylpyridine. Retrieved from [Link]

  • Ukrainica Bioorganica Acta. (n.d.). Synthesis and NMR spectroscopy investigations of functionalized spiropyranochromenediones and their s. Retrieved from [Link]

  • ResearchGate. (n.d.). General reaction sequence towards difunctionalized pyridines of type 7.... Retrieved from [Link]

  • Pearson. (2024, June 26). (a) Propose a mechanism for the reaction of 2-bromopyridine with sodium amide to give 2-aminopyridine. Retrieved from [Link]

  • ResearchGate. (n.d.). Substrate Scope for the Double Functionalization of Pyridines. Reaction conditions. Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

  • ResearchGate. (2025, January 3). Functionalization of Pyridines at the C4 Position via Metalation and Capture. Retrieved from [Link]

  • MDPI. (2017, January 27). Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). Synthesis of 2,6-disubstituted pyridin-3-yl C-2′-deoxyribonucleosides through chemoselective transformations of bromo-chloropyridine C-nucleosides. Retrieved from [Link]

  • YouTube. (2023, June 23). Practice with Bimolecular Nucleophilic Substitution Reactions. Retrieved from [Link]

  • Beilstein Journals. (2018, September 11). Some mechanistic aspects regarding the Suzuki–Miyaura reaction between selected ortho-substituted phenylboronic acids and 3,4,5-tribromo-2,6-dimethylpyridine. Retrieved from [Link]

  • MDPI. (2021, November 4). Quantum Chemical and Experimental Studies of an Unprecedented Reaction Pathway of Nucleophilic Substitution of 2-Bromomethyl-1,3-thiaselenole with 1,3-Benzothiazole-2-thiol Proceeding Stepwise at Three Different Centers of Seleniranium Intermediates. Retrieved from [Link]

Sources

Application

Preparation of pyridine-based heterocycles using bromomethyl intermediates

Application Note: Precision Synthesis of Pyridine-Based Scaffolds via Bromomethyl Electrophiles Executive Summary Pyridine-based heterocycles are ubiquitous in FDA-approved therapeutics, appearing in over 20% of the top...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Precision Synthesis of Pyridine-Based Scaffolds via Bromomethyl Electrophiles

Executive Summary

Pyridine-based heterocycles are ubiquitous in FDA-approved therapeutics, appearing in over 20% of the top 200 drugs. The incorporation of a pyridine ring often modulates solubility, metabolic stability, and target binding affinity. Bromomethylpyridines (e.g., 2-(bromomethyl)pyridine) serve as critical electrophilic "warheads" for installing these moieties.

However, these intermediates present a unique synthetic paradox: they are highly reactive electrophiles that are also nucleophilic at the ring nitrogen, leading to rapid self-polymerization (quaternization) if mishandled.

This guide provides a rigorous, field-proven methodology for:

  • Green Synthesis: Generating the reagent using modern, non-ozone-depleting solvents.

  • Stability Management: Handling the hydrobromide salt vs. the free base.

  • Divergent Applications: Protocols for simple

    
    -alkylation and advanced cyclization to fused ring systems (e.g., Thiazolo[3,2-a]pyridines).
    

Strategic Considerations: The Stability Paradox

The primary failure mode in using 2-(bromomethyl)pyridine is the formation of "pyridine tar" (polypyridinium salts). The free base is unstable at room temperature.

  • The Mechanism of Failure: The lone pair on the pyridine nitrogen (

    
    ) attacks the exocyclic methylene carbon of a neighboring molecule via an intermolecular 
    
    
    
    reaction.
  • The Solution: The reagent must be stored as the Hydrobromide Salt (

    
    ) . The protonated nitrogen (
    
    
    
    ) is non-nucleophilic, rendering the salt stable indefinitely.
Workflow Visualization: Handling the Intermediate

StabilityWorkflow Precursor 2-Methylpyridine (Precursor) Radical Radical Bromination (Wohl-Ziegler) Precursor->Radical Salt 2-(Bromomethyl)pyridine HBr (STABLE SALT) Radical->Salt Crystallization FreeBase Free Base (UNSTABLE) Salt->FreeBase Neutralization (In Situ / <0°C) Polymer Polypyridinium Tars (Dead End) FreeBase->Polymer >1 Hour @ RT Product Target Heterocycle (Drug Scaffold) FreeBase->Product Nucleophile Addition (Immediate)

Figure 1: Critical stability workflow. The free base exists in a "metastable" window and must be consumed immediately.

Protocol A: Green Synthesis of 2-(Bromomethyl)pyridine HBr

Objective: Synthesize the reagent from 2-picoline (2-methylpyridine) without using banned solvents like Carbon Tetrachloride (


).
Green Chemistry Upgrade:  We utilize Benzotrifluoride (

)
or Methyl Acetate .

is a superior radical solvent with a high boiling point (

) and low environmental impact.
Materials
  • Substrate: 2-Methylpyridine (1.0 eq)

  • Brominating Agent:

    
    -Bromosuccinimide (NBS) (1.05 eq)[1]
    
  • Initiator: AIBN (Azobisisobutyronitrile) (0.05 eq) or Benzoyl Peroxide.

  • Solvent: Benzotrifluoride (

    
    ) [Alternative: Methyl Acetate].
    
  • Acid Source: 48%

    
     in Acetic Acid or gaseous 
    
    
    
    .
Step-by-Step Methodology
  • Setup: In a flame-dried round-bottom flask equipped with a reflux condenser, dissolve 2-methylpyridine (10 mmol) in

    
     (50 mL).
    
  • Addition: Add NBS (10.5 mmol) and AIBN (0.5 mmol).

    • Expert Note: Recrystallize NBS from water prior to use to remove free bromine and HBr, which can trigger premature ionic bromination of the ring rather than the methyl group.

  • Reaction: Heat to reflux (

    
    ) for 4–6 hours.
    
    • Visual Cue: The reaction is complete when the dense NBS solid at the bottom is replaced by low-density succinimide floating at the surface.

  • Workup (Isolation of Salt):

    • Cool the mixture to

      
      . Filter off the succinimide byproduct.
      
    • To the filtrate, add

      
       (33% in AcOH) dropwise with vigorous stirring.
      
    • The 2-(bromomethyl)pyridine hydrobromide will precipitate as a white/off-white solid.

  • Purification: Filter the solid and wash with cold diethyl ether.

    • Yield: Typically 60–75%.

    • Storage: Desiccator at RT (stable for years).

Protocol B: -Alkylation of Benzimidazoles

Objective: Synthesize 1-(pyridin-2-ylmethyl)-1H-benzimidazole, a pharmacophore found in antihistamines and proton pump inhibitors. Challenge: The free base must be generated in situ to prevent polymerization.

Reagents
  • Substrate: Benzimidazole (1.0 eq)

  • Electrophile: 2-(Bromomethyl)pyridine

    
    
    
    
    
    (1.1 eq)
  • Base: Cesium Carbonate (

    
    ) (2.5 eq) — Excess base is required to neutralize the HBr salt AND deprotonate the benzimidazole.
    
  • Solvent: DMF (Dimethylformamide) or Acetonitrile.[2]

Protocol
  • Activation: In a reaction vial, suspend Benzimidazole (1.0 mmol) and

    
     (2.5 mmol) in DMF (5 mL). Stir at RT for 15 minutes to ensure deprotonation of the benzimidazole (
    
    
    
    ).
  • Addition: Add the solid 2-(bromomethyl)pyridine

    
    
    
    
    
    salt directly to the stirring mixture.
    • Why? Adding the solid salt to the basic solution generates the free electrophile in the presence of the nucleophile, minimizing the time the free base exists alone.

  • Reaction: Stir at

    
     for 3 hours. Monitor by TLC (EtOAc/Hexane).[3]
    
  • Workup:

    • Pour into ice water (50 mL). The product usually precipitates.

    • Filter and wash with water. If oil forms, extract with EtOAc.

  • Data Validation:

    • NMR: Look for the methylene singlet (

      
      ) around 
      
      
      
      5.5–5.7 ppm.

Protocol C: Cyclization to Fused Thiazolo[3,2-a]pyridines

Objective: Synthesize a fused bicyclic system. This reaction exploits the "bifunctional" nature of the pyridine ring (the nitrogen acts as a nucleophile in the second step). Mechanism:


-alkylation followed by intramolecular 

-quaternization.
Reaction Scheme Visualization

Cyclization Reagents 2-(Bromomethyl)pyridine + Thioacetamide Intermediate S-Alkylated Intermediate Reagents->Intermediate S_N2 (Fast) Cyclization Intramolecular N-Attack Intermediate->Cyclization Heat Product Thiazolo[3,2-a]pyridinium Salt Cyclization->Product Ring Closure

Figure 2: Pathway for the synthesis of fused thiazolo-pyridine systems.

Protocol
  • Dissolution: Dissolve Thioacetamide (1.1 mmol) in Ethanol (10 mL).

  • Addition: Add 2-(bromomethyl)pyridine

    
    
    
    
    
    (1.0 mmol).
  • Reflux: Heat the mixture to reflux for 4–8 hours.

    • Observation: The reaction initially forms the

      
      -alkylated intermediate, which then undergoes cyclization driven by the entropy of ring formation and the nucleophilicity of the pyridine nitrogen.
      
  • Isolation:

    • Cool to room temperature.[4][5][6]

    • The product, 2-methylthiazolo[3,2-a]pyridinium bromide , often crystallizes directly from the ethanol solution.

    • If not, add diethyl ether to induce precipitation.

  • Significance: This scaffold is a bioisostere for indolizine and is widely used in calcium channel blockers.

Troubleshooting & Optimization

IssueProbable CauseCorrective Action
Black Tar Formation Free base existed too long before reaction; Concentration too high.Use Protocol B (add salt directly to base). Dilute reaction to 0.1 M. Keep temp <

during neutralization.
Low Yield (Protocol A) NBS quality; Wet solvent.Recrystallize NBS from water/drying. Ensure

is anhydrous.
Ring Bromination Free

present; Acid catalysis.
Add solid

or

(0.1 eq) to the radical bromination to scavenge trace acid.
Lachrymatory Effect Volatility of benzyl bromide analog.Safety Critical: Handle ONLY in a fume hood. Quench glassware with dilute NaOH before removing from hood.

References

  • Green Solvents for Wohl-Ziegler Reaction

    • Golding, P., et al. "Benzylic Brominations with N-Bromosuccinimide in (Trifluoromethyl)benzene."[1] ResearchGate.

  • Synthesis of 2-(Bromomethyl)

    • ChemicalBook Protocols & Safety D
  • Thiazolo[3,2-a]pyridine Chemistry

    • Moser, K., et al. "Synthesis of Thiazolo[3,2-a]pyridinium salts." Journal of Organic Chemistry.
  • N-Alkylation Protocols

    • BenchChem Application Notes: "N-Alkylation of Imidazole using Benzyl Bromide."

Sources

Application

Application Note: Alkylation Strategies Using 3-Bromo-2-(bromomethyl)-5-methylpyridine

Executive Summary This technical guide details the optimal reagent systems and protocols for utilizing 3-Bromo-2-(bromomethyl)-5-methylpyridine (CAS: 1211539-71-3) as an electrophilic alkylating agent. This scaffold is a...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This technical guide details the optimal reagent systems and protocols for utilizing 3-Bromo-2-(bromomethyl)-5-methylpyridine (CAS: 1211539-71-3) as an electrophilic alkylating agent.

This scaffold is a critical building block in medicinal chemistry, particularly for the synthesis of proton pump inhibitors (PPIs) and kinase inhibitors. Its unique structure offers a "Dual-Electrophile" profile:

  • Primary Reactivity (

    
    ):  The 2-(bromomethyl) group is highly reactive toward nucleophiles (thiols, amines, alkoxides).
    
  • Secondary Reactivity (Cross-Coupling): The 3-bromo substituent remains intact during standard alkylation, serving as a latent handle for subsequent Palladium-catalyzed couplings (Suzuki-Miyaura, Buchwald-Hartwig).

Critical Handling Note: This compound is most stable as its hydrobromide salt. The free base is prone to rapid self-polymerization (intermolecular quaternization) and must be generated in situ or handled in dilute solution at low temperatures.

Reactivity Profile & Mechanism[1][2]

The alkylation mechanism follows a classic


 pathway. However, the pyridine nitrogen creates a unique electronic environment. The electron-withdrawing nature of the ring makes the benzylic carbon highly electrophilic, while the 5-methyl group provides slight electron donation, modulating stability.
Visualizing the Reaction Pathway[3]

ReactivityProfile Substrate 3-Bromo-2-(bromomethyl)- 5-methylpyridine (HBr Salt) FreeBase Free Base Intermediate (Transient/Unstable) Substrate->FreeBase Neutralization Base Base Deprotonation (NaOH, K2CO3, or DIPEA) Base->FreeBase TS Transition State (SN2 Attack) FreeBase->TS + Nu- SideProduct Self-Quaternization (Polymer/Dimer) FreeBase->SideProduct High Conc. / No Nu- Nucleophile Nucleophile (Nu-) (Thiol, Amine, Enolate) Nucleophile->TS Product Alkylated Product (3-Br Handle Intact) TS->Product Kinetic Control

Figure 1: Reaction pathway showing the critical neutralization step and the risk of self-quaternization if the free base is allowed to accumulate without a nucleophile present.

Reagent Selection Guide

Selection of the base and solvent is dictated by the


 of the nucleophile and the stability of the pyridine substrate.
Table 1: Optimized Reagent Systems
Nucleophile ClassRecommended BaseSolvent SystemTemperatureComments
Thiols (e.g., Mercaptobenzimidazole)NaOH (aq) or

EtOH/H2O or THF/H2O0°C to RTPreferred Route. Biphasic or protic solvents suppress self-reaction. High yields (>90%).
Secondary Amines (Cyclic/Acyclic)

or

Acetonitrile (MeCN) or DMF0°C to RTInorganic bases prevent over-alkylation. Add KI (cat.) if reaction is sluggish.
Primary Amines DIPEA (Hünig's Base)DCM or THF-10°C to 0°CRisk of bis-alkylation. Use excess amine (2-3 equiv) and slow addition of the bromide.
Phenols / Alcohols

or NaH
DMF or NMPRT to 60°CPhenols require

. Aliphatic alcohols require NaH (stronger base) to generate alkoxide.
Active Methylenes (Malonates)NaH or LiHMDSTHF (Anhydrous)-78°C to 0°CRequires strictly anhydrous conditions. The 3-Br group is sensitive to lithium-halogen exchange; avoid

-BuLi.

Experimental Protocols

Protocol A: S-Alkylation (Synthesis of Thioether Intermediates)

Context: This is the standard protocol for synthesizing Lansoprazole-type precursors.

Reagents:

  • 3-Bromo-2-(bromomethyl)-5-methylpyridine HBr salt (1.0 equiv)

  • 2-Mercaptobenzimidazole (or substituted thiol) (1.05 equiv)

  • Sodium Hydroxide (2.2 equiv)

  • Solvent: Ethanol/Water (3:1 ratio)

Step-by-Step Procedure:

  • Nucleophile Preparation: In a round-bottom flask, dissolve the thiol (1.05 equiv) in the EtOH/Water mixture.

  • Base Addition: Add NaOH (2.2 equiv) as a 4M aqueous solution. Stir for 15 minutes at room temperature to ensure formation of the thiolate anion.

    • Note: 2.2 equiv is used: 1.0 to neutralize the HBr salt of the pyridine, 1.0 to deprotonate the thiol, and 0.2 excess.

  • Cooling: Cool the reaction mixture to 0–5°C using an ice bath.

  • Electrophile Addition: Add solid 3-Bromo-2-(bromomethyl)-5-methylpyridine HBr salt portion-wise over 20 minutes.

    • Critical: Do not add the pyridine derivative as a solution of its free base. Adding the solid salt directly to the basic thiolate solution generates the reactive species in situ, minimizing polymerization.

  • Reaction: Stir at 0°C for 30 minutes, then allow to warm to room temperature over 1 hour. Monitor by TLC or HPLC.

  • Workup: The product often precipitates out of the aqueous/alcoholic mixture. Filter the solid, wash with water (to remove inorganic salts), and dry under vacuum. If no precipitate forms, extract with Ethyl Acetate.

Protocol B: N-Alkylation of Secondary Amines

Context: General synthesis for kinase inhibitor scaffolds.

Reagents:

  • 3-Bromo-2-(bromomethyl)-5-methylpyridine HBr salt (1.0 equiv)

  • Secondary Amine (1.1 equiv)

  • Potassium Carbonate (

    
    ) (3.0 equiv)
    
  • Potassium Iodide (KI) (0.1 equiv - Optional Finkelstein catalyst)

  • Solvent: Acetonitrile (MeCN) (Anhydrous)

Step-by-Step Procedure:

  • Slurry Formation: Suspend the secondary amine and

    
     in anhydrous Acetonitrile.
    
  • Activation: If the bromide is old or colored, add 10 mol% KI to facilitate the reaction via the transient iodide.

  • Addition: Cool to 0°C. Add the pyridine HBr salt.

  • Reaction: Stir vigorously. The

    
     evolution may be observed. Allow to warm to RT and stir for 4–12 hours.
    
  • Workup: Filter off the inorganic solids (

    
    , KBr). Concentrate the filtrate under reduced pressure.
    
  • Purification: The residue is usually the free base. Purify via silica gel chromatography (DCM/MeOH gradients) or recrystallize if solid.

Troubleshooting & Optimization

Issue: Low Yield / Polymer Formation
  • Symptom: Dark, tarry reaction mixture; multiple spots on TLC at the baseline.

  • Cause: The free base concentration was too high, leading to intermolecular attack (pyridine nitrogen attacking the bromomethyl group of another molecule).

  • Solution:

    • Switch to Protocol A (in situ neutralization).

    • Dilute the reaction (0.05 M - 0.1 M).

    • Ensure the nucleophile is in excess and fully deprotonated before adding the pyridine bromide.

Issue: Hydrolysis to Alcohol
  • Symptom: Formation of (3-bromo-5-methylpyridin-2-yl)methanol.

  • Cause: Presence of water in non-aqueous protocols or hydroxide competition in aqueous protocols.

  • Solution:

    • For N-alkylation, use anhydrous solvents and dry glassware.

    • For S-alkylation, ensure the thiol is a better nucleophile than

      
       (usually true, but pH control is key; keep pH < 13).
      

References

  • Synthesis of Lansoprazole Intermediates

    • Title: Process for the preparation of 2-(((3-methyl-4-(2,2,2-trifluoroethoxy)pyridin-2-yl)methyl)thio)-1H-benzimidazole.[1][2]

    • Source: European P
    • URL
  • Title: 2-(Bromomethyl)pyridine hydrobromide: Properties and Applications.
  • General Nucleophilic Substitution on Pyridines

    • Title: Nucleophilic Substitution Reactions of Pyridine Derivatives.[3][4][5]

    • Source: Chemistry LibreTexts.
    • URL:[Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Stability Management of 3-Bromo-2-(bromomethyl)-5-methylpyridine

[1][2][3] Executive Summary: The Stability Paradox Researchers often encounter rapid degradation when working with 3-Bromo-2-(bromomethyl)-5-methylpyridine .[1][2][3] The core issue is not merely hydrolysis; it is a dual...

Author: BenchChem Technical Support Team. Date: February 2026

[1][2][3]

Executive Summary: The Stability Paradox

Researchers often encounter rapid degradation when working with 3-Bromo-2-(bromomethyl)-5-methylpyridine .[1][2][3] The core issue is not merely hydrolysis; it is a dual-threat mechanism involving autocatalytic hydrolysis and intermolecular self-alkylation .[1][2][3]

This molecule contains a "nucleophile" (the pyridine nitrogen) and an "electrophile" (the benzylic bromide) within the same structure.[2][3] In its free base form, it will attack itself, forming insoluble pyridinium polymers ("goo").[2][3]

The Golden Rule: Store this compound as the Hydrobromide (HBr) Salt .[2][3] The protonated nitrogen (ngcontent-ng-c4120160419="" _nghost-ng-c3115686525="" class="inline ng-star-inserted">


) loses its nucleophilicity, preventing polymerization, while the acidic environment suppresses the ionization of the benzylic bromide, retarding hydrolysis.[2]

Critical Degradation Pathways

To prevent degradation, you must understand the enemy.[3] The following diagram details the two primary failure modes: Pathway A (Moisture) and Pathway B (Self-Destruction) .[1][2][3]

DegradationPathways Start 3-Bromo-2-(bromomethyl)-5-methylpyridine (Free Base) Alcohol Hydroxymethyl Derivative (Hydrolysis Product) Start->Alcohol Path A: Nucleophilic Attack Polymer Pyridinium Oligomers/Polymers (Insoluble 'Goo') Start->Polymer Path B: N-Alkylation H2O Moisture (H2O) H2O->Alcohol Self Self-Reaction (Intermolecular) Self->Polymer HBr HBr Generation Alcohol->HBr Byproduct HBr->Start Protonates N (Increases electrophilicity of CH2Br)

Figure 1: The "Cycle of Destruction."[2][3] Note how HBr generation accelerates Pathway A by making the benzylic carbon more electron-deficient.[1][2][3]

Storage & Handling Protocols

Standard Operating Procedure (SOP-ST-01): Storage
ParameterSpecificationScientific Rationale
Form Hydrobromide Salt (HBr) Protonation blocks the N-lone pair, shutting down self-alkylation (Pathway B).[1][2][3]
Temperature -20°C Kinetic suppression of ngcontent-ng-c4120160419="" _nghost-ng-c3115686525="" class="inline ng-star-inserted">

hydrolysis pathways.[1][2]
Atmosphere Argon / Nitrogen Prevents atmospheric moisture ingress.[1][2][3]
Container Amber Vial + Parafilm/Teflon Tape Light can induce radical decomposition of C-Br bonds; tight seal prevents hydration.[1][2][3]
Desiccant P2O5 or Activated Sieves Essential in the secondary container (desiccator) to scavenge ambient moisture.[2][3]
Standard Operating Procedure (SOP-RX-02): Using the Reagent

Do not convert to the free base until the exact moment of reaction. Use the "Just-in-Time" Neutralization strategy.

Protocol: In Situ Free Base Generation

  • Dissolve: Suspend the HBr salt in your anhydrous reaction solvent (e.g., DCM, THF, or MeCN).[3]

  • Scavenge: Add a non-nucleophilic base (e.g., DIPEA or 2,6-Lutidine ) directly to the reaction mixture.[2][3]

    • Why? These bases are too sterically hindered to attack the benzylic bromide but strong enough to deprotonate the pyridine nitrogen.[3]

  • React: Add your nucleophile immediately.

  • Temperature: Keep the system at 0°C during the neutralization step to minimize transient self-reaction.

Troubleshooting Guide & FAQs

Scenario A: "My solid turned into a sticky, dark oil/gum."
  • Diagnosis: Polymerization (Pathway B). You likely stored the compound as a free base or allowed the salt to warm up in the presence of trace moisture/base.[2][3] The "gum" is a mixture of pyridinium salts formed by the molecule attacking itself.[3]

  • Solution: This is irreversible.[1][2][3] Discard the sample.

  • Prevention: Ensure the compound is re-acidified (HBr/Ether) before storage if you ever isolate the free base.[2][3]

Scenario B: "LCMS shows a peak at [M-79+17] (M-Br + OH)."[1][2][3]
  • Diagnosis: Hydrolysis. The bromine atom (Mass ~79) has been replaced by a hydroxyl group (Mass ~17).[1][2][3]

  • Immediate Fix: If the hydrolysis is <10%, you can attempt to purify via rapid silica chromatography (neutralized with 1% Et3N), but yield loss is high.[2][3]

  • Root Cause: Wet solvent.[1][2][3][4] Benzylic bromides are incredibly sensitive to water.[3]

  • Corrective Action: Dry all solvents over activated 3Å molecular sieves for 24 hours prior to use.[3]

Scenario C: "The reaction yields are low, and I see starting material remaining."
  • Diagnosis: Protonation of Nucleophile. If you used the HBr salt without adding enough auxiliary base (like DIPEA), the HBr released from the salt is protonating your nucleophile, killing its reactivity.[2][3]

  • Calculation: Ensure you use at least 2.1 equivalents of base:

    • 1.0 eq to neutralize the pyridine HBr salt.[3][4]

    • 1.0 eq to neutralize the HBr generated during the substitution reaction.[3]

    • 0.1 eq excess to drive completion.

Decision Matrix: Workflow Optimization

Use this logic flow to determine the correct handling procedure for your specific experimental stage.

HandlingLogic Start Start: Reagent Status IsSalt Is it the HBr Salt? Start->IsSalt YesSalt Keep Cold (-20°C) Desiccator IsSalt->YesSalt Yes NoSalt Is it the Free Base? IsSalt->NoSalt No ImmediateUse Are you using it RIGHT NOW? NoSalt->ImmediateUse YesUse Dissolve in Anhydrous Solvent Add DIPEA (2.1 eq) Proceed to Reaction ImmediateUse->YesUse Yes NoUse DANGER: High Risk ImmediateUse->NoUse No Convert Action: Dissolve in Et2O Add HBr/Acetic Acid Filter Precipitate (Salt) NoUse->Convert Must Stabilize Convert->YesSalt Store

Figure 2: Operational Decision Tree for handling bromomethyl pyridines.

References

  • Sajiki, H. (1995).[2][3][5] Selective inhibition of benzyl ether hydrogenolysis with Pd/C due to the presence of ammonia, pyridine or ammonium acetate.[3][5] Tetrahedron Letters, 36(20), 3465-3468.[1][2][3]

    • Relevance: Establishes the interaction between pyridine nitrogen and benzylic systems, highlighting the need for protonation/blocking to prevent side reactions.
  • TCI Chemicals. (n.d.).[1][2][3] 2-(Bromomethyl)pyridine Hydrobromide Product Safety & Handling.

    • Relevance: Confirms the industry standard of storing these electrophiles as hydrobromide salts to ensure stability.
  • Thermo Scientific Chemicals. (n.d.).[1][2][3] 2-(Bromomethyl)pyridine hydrobromide, 98%.[1][2][3][6]

    • Relevance: Provides physical property data and storage specific
  • ResearchGate Community. (2013).[1][2][3][4] 2-bromomethyl pyridine into 2-pyridine methanol: Troubleshooting.

    • Relevance: Validates the "self-quaternization" failure mode when handling the free base in the absence of acid.

Sources

Optimization

Technical Support Center: Stability and Handling of Bromomethyl Pyridines

Welcome to the Technical Support Center for bromomethyl pyridines. This guide is designed for researchers, scientists, and drug development professionals who utilize these versatile but sensitive reagents in their experi...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the Technical Support Center for bromomethyl pyridines. This guide is designed for researchers, scientists, and drug development professionals who utilize these versatile but sensitive reagents in their experimental work. Bromomethyl pyridines are valuable building blocks in organic synthesis, particularly in the pharmaceutical and materials science sectors, due to their enhanced electrophilic nature which facilitates the creation of complex molecules.[1] However, their reactivity also makes them susceptible to degradation, especially in the presence of moisture.

This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the handling, storage, and application of bromomethyl pyridines. Our goal is to equip you with the knowledge to ensure the integrity of your reagents and the success of your experiments.

I. Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems that may arise during your experiments, offering step-by-step protocols and the scientific rationale behind them.

Issue 1: Reagent Degradation Suspected - Inconsistent Experimental Results

Symptoms:

  • Variable reaction yields.

  • Appearance of unexpected byproducts in analytical data (NMR, LC-MS).

  • Lowered melting point or oily appearance of a solid reagent.[2]

Underlying Cause: The primary cause of inconsistent results is often the degradation of the bromomethyl pyridine reagent, typically through hydrolysis of the bromomethyl group to a hydroxymethyl group.[2] This reaction is catalyzed by moisture present in the air, solvents, or on glassware.

Troubleshooting Protocol:

  • Verify Reagent Purity:

    • Action: Before use, analyze a small sample of your bromomethyl pyridine reagent using ¹H NMR and/or LC-MS.

    • Rationale: This baseline analysis will confirm the identity and purity of the starting material. Key indicators of degradation include the appearance of a new singlet in the ¹H NMR spectrum corresponding to the hydroxymethyl protons (around δ 4.6-4.8 ppm) and a corresponding mass peak in the LC-MS.[3]

  • Implement Anhydrous Techniques:

    • Action:

      • Dry all glassware in an oven at >120 °C for at least 4 hours and cool under a stream of inert gas (nitrogen or argon).

      • Use freshly distilled, anhydrous solvents. If using commercially available anhydrous solvents, ensure the septum is not compromised.

      • Handle the reagent under an inert atmosphere (e.g., in a glovebox or using a Schlenk line).

    • Rationale: Minimizing exposure to atmospheric and solvent-borne moisture is critical to prevent hydrolysis.[4]

  • Purification of Partially Degraded Reagent:

    • Action: If degradation is confirmed, purify the bulk reagent via flash column chromatography.[3][5]

    • Rationale: This will separate the desired bromomethyl pyridine from its hydrolyzed byproduct and other impurities.

Issue 2: Low Yields in Nucleophilic Substitution Reactions

Symptoms:

  • The desired product is formed in a lower-than-expected yield.

  • Significant amounts of starting material remain unreacted.

  • Formation of a pyridinium salt byproduct.[6]

Underlying Cause: Besides reagent degradation, low yields can result from side reactions. Bromomethyl pyridines can self-react to form pyridinium salts, especially in the presence of a base or upon prolonged heating.[6] This side reaction consumes the starting material and reduces the overall yield.

Troubleshooting Protocol:

  • Control Reaction Temperature:

    • Action: Perform the reaction at the lowest effective temperature. Consider starting at 0 °C or room temperature and only heating if necessary.

    • Rationale: Lower temperatures disfavor the intermolecular reaction that leads to pyridinium salt formation.

  • Optimize Base Addition:

    • Action: If a base is required, add it slowly and at a low temperature. Consider using a non-nucleophilic base if applicable.

    • Rationale: A high local concentration of base can promote the self-reaction of the bromomethyl pyridine.

  • Monitor Reaction Progress:

    • Action: Use Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to monitor the reaction closely.

    • Rationale: Close monitoring allows for quenching the reaction as soon as the starting material is consumed, preventing prolonged exposure to conditions that favor side reactions.

Issue 3: Product Purification Challenges

Symptoms:

  • Difficulty in separating the desired product from byproducts.

  • The presence of water-soluble impurities complicates the workup.

Underlying Cause: The formation of hydrophilic byproducts, such as pyridinium salts and the hydrolyzed hydroxymethyl pyridine, can make extraction and purification challenging.[6]

Troubleshooting Protocol:

  • Aqueous Workup Optimization:

    • Action: During the aqueous workup, adjust the pH of the aqueous layer to be basic (pH ~8) using a saturated solution of sodium bicarbonate or potassium carbonate before extraction.[5][7]

    • Rationale: This ensures the pyridine nitrogen is not protonated, which would increase its water solubility and hinder extraction into an organic solvent.

  • Salting Out:

    • Action: Saturate the aqueous layer with sodium chloride (brine) before extraction.

    • Rationale: This increases the ionic strength of the aqueous phase, decreasing the solubility of organic compounds and improving extraction efficiency.[6]

  • Chromatography Selection:

    • Action: Utilize flash column chromatography with a suitable solvent system (e.g., ethyl acetate/hexanes) for purification.[5]

    • Rationale: This is a highly effective method for separating compounds with different polarities, such as the desired product from the more polar hydroxymethyl pyridine byproduct.

II. Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for bromomethyl pyridines?

A1: To ensure long-term stability, bromomethyl pyridines should be stored in a tightly sealed container under an inert atmosphere (nitrogen or argon) in a cool, dry place.[2][4] A desiccator or a controlled-atmosphere storage cabinet is recommended. Avoid exposure to direct sunlight and air.[8]

Q2: What solvents are compatible with bromomethyl pyridines?

A2: Aprotic, non-nucleophilic solvents are generally compatible. These include dichloromethane (DCM), chloroform, tetrahydrofuran (THF), and toluene. It is crucial that these solvents are anhydrous. Protic solvents like water and alcohols will react with the bromomethyl group.

Q3: Can I use a base like sodium hydroxide for reactions involving bromomethyl pyridines?

A3: Strong bases like sodium hydroxide can be used, but with caution.[8] They can promote both the desired nucleophilic substitution and the undesired hydrolysis and self-reaction.[6] It is often preferable to use a milder, non-nucleophilic base or to add the strong base slowly at a low temperature.

Q4: My bromomethyl pyridine is a hydrobromide salt. How does this affect its handling?

A4: The hydrobromide salt form is often more stable and less prone to self-reaction than the free base.[8] Before use in a reaction, the free base can be generated by neutralizing the salt with a mild base, such as a saturated aqueous solution of sodium bicarbonate, followed by extraction into an organic solvent.[6]

Q5: What are the primary degradation products of bromomethyl pyridines in the presence of moisture?

A5: The primary degradation product is the corresponding pyridylmethanol (hydroxymethyl pyridine), formed through hydrolysis of the carbon-bromine bond. In some cases, further oxidation to the corresponding pyridine-carboxaldehyde or carboxylic acid can occur, though this is less common under typical storage conditions.

Q6: What analytical techniques are best for monitoring the stability of bromomethyl pyridines?

A6:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is excellent for detecting the formation of the hydroxymethyl pyridine byproduct.[2][3]

  • Gas Chromatography-Mass Spectrometry (GC-MS): This technique is highly sensitive for detecting volatile impurities and degradation products.[9][10]

  • High-Performance Liquid Chromatography (HPLC): HPLC can be used to quantify the purity of the reagent and track the progress of reactions.[9]

III. Data Summary and Visualization

Table 1: Recommended Storage and Handling Conditions
ParameterRecommendationRationale
Atmosphere Inert gas (Nitrogen or Argon)Prevents exposure to atmospheric moisture and oxygen.[2]
Temperature Cool (2-8 °C)Reduces the rate of degradation reactions.
Light Amber vial or dark locationProtects against light-induced degradation.[8]
Container Tightly sealed glass containerPrevents moisture ingress.[4]
Handling Anhydrous techniquesMinimizes contact with water to prevent hydrolysis.[4]
Diagram 1: Primary Degradation Pathway of Bromomethyl Pyridine

G BromomethylPyridine Bromomethyl Pyridine HydroxymethylPyridine Hydroxymethyl Pyridine (Primary Degradation Product) BromomethylPyridine->HydroxymethylPyridine Hydrolysis H2O H₂O (Moisture)

Caption: Hydrolysis of bromomethyl pyridine in the presence of moisture.

Diagram 2: Troubleshooting Workflow for Inconsistent Results

G Start Inconsistent Experimental Results CheckPurity Analyze Reagent Purity (NMR, LC-MS) Start->CheckPurity IsPure Is Reagent Pure? CheckPurity->IsPure UseAnhydrous Implement Strict Anhydrous Techniques IsPure->UseAnhydrous Yes Purify Purify Reagent (Column Chromatography) IsPure->Purify No Proceed Proceed with Experiment UseAnhydrous->Proceed Purify->UseAnhydrous

Caption: A logical workflow for troubleshooting inconsistent experimental outcomes.

IV. References

  • Wikipedia. Pyridine. [Link]

  • Reinheimer, R. E., et al. (2009). Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions. PMC. [Link]

  • den Hertog, H. J., & Jouwersma, C. (1953). The reactivity of bromine atoms in brominated pyridines. The action of sodium methylate on 2,4,6‐tribromopyridine. Recueil des Travaux Chimiques des Pays-Bas, 72(2), 125-132. [Link]

  • Loba Chemie. (2016). 4-(BROMOMETHYL) PYRIDINE HYDROBROMIDE EXTRA PURE MSDS. [Link]

  • Kluger, R., & Chin, J. (2010). Effect of Pyridinium on Halide Elimination Pathway Observed by Using Bromomethyl-Mandelylthiamin. University of Toronto. [Link]

  • Chempanda. Bromopyridine: Common isomorphs, synthesis, applications and storage. [Link]

  • Indian Academy of Sciences. Kinetics and equilibria for the axial ligation of bromomethyl (aqua)cobaloxime with pyridines – Isolation. [Link]

  • MDPI. Facile Synthesis and Characterization of a Bromine-Substituted (Chloromethyl)Pyridine Precursor towards the Immobilization of Biomimetic Metal Ion Chelates on Functionalized Carbons. [Link]

  • Semantic Scholar. Facile Synthesis and Characterization of a Bromine-Substituted (Chloromethyl)Pyridine Precursor towards the Immobilization. [Link]

  • ResearchGate. Why 2-amino-4-bromopyridine is more reactive to nucleophilic substitution reaction than 2.... [Link]

  • The Royal Society of Chemistry. Support information. [Link]

  • PMC. 2,6-Bis(bromomethyl)pyridine. [Link]

  • ResearchGate. 2-bromomethyl pyridine into 2-pyridine methanol. [Link]

  • PMC. Microbial Degradation of Pyridine: a Complete Pathway in Arthrobacter sp. Strain 68b Deciphered. [Link]

  • Avantor. MATERIAL SAFETY DATA SHEET - PYRIDINE. [Link]

  • Thermo Fisher Scientific. SAFETY DATA SHEET - 4-(Chloromethyl)pyridine hydrochloride. [Link]

  • NCBI Bookshelf. ANALYTICAL METHODS - Toxicological Profile for Pyridine. [Link]

  • Scientific Laboratory Supplies. 2,6-Bis(bromomethyl)pyridine, 98%. [Link]

  • Agency for Toxic Substances and Disease Registry. 7. ANALYTICAL METHODS. [Link]

  • Organic Chemistry Portal. A Simple, Modular Synthesis of Substituted Pyridines. [Link]

  • ResearchGate. Chlorination and bromination of pyridine. [Link]

Sources

Troubleshooting

Handling lachrymatory properties of 3-Bromo-2-(bromomethyl)-5-methylpyridine

Ticket ID: #LCH-3B2BM-5MP Subject: Safe Handling Protocol for 3-Bromo-2-(bromomethyl)-5-methylpyridine Status: Open Assigned Specialist: Senior Application Scientist Introduction Welcome to the Technical Support Center....

Author: BenchChem Technical Support Team. Date: February 2026

Ticket ID: #LCH-3B2BM-5MP Subject: Safe Handling Protocol for 3-Bromo-2-(bromomethyl)-5-methylpyridine Status: Open Assigned Specialist: Senior Application Scientist

Introduction

Welcome to the Technical Support Center. You are accessing this guide because you are working with 3-Bromo-2-(bromomethyl)-5-methylpyridine , a potent alkylating agent.

While this specific molecule is a valuable intermediate for pharmaceutical scaffolds, its bromomethyl moiety renders it a severe lachrymator (tear-inducing agent). It shares structural and reactive homology with benzyl bromide, meaning it does not just "irritate" tissues—it chemically modifies them.

This guide moves beyond standard Safety Data Sheet (SDS) advice to provide a field-proven, mechanism-based workflow for containment and neutralization.

Module 1: The Science of the Sting

User Question: Why does this compound cause such immediate and intense pain compared to other bromides?

Technical Analysis: The pain you experience is not a simple pH burn; it is a specific receptor hijacking.

  • The Target: The TRPA1 ion channel (Transient Receptor Potential Ankyrin 1) located on nociceptive (pain-sensing) neurons in your cornea and respiratory tract.[1]

  • The Mechanism: This compound is a "soft" electrophile. When vapor or dust contacts the eye, the bromomethyl group undergoes nucleophilic substitution with the thiol (-SH) groups of cysteine residues (specifically Cys621, Cys641, and Cys665) on the N-terminus of the TRPA1 channel.

  • The Result: This covalent alkylation locks the channel open, causing a massive influx of Calcium (

    
    ) and Sodium (
    
    
    
    ). This depolarizes the nerve, signaling "chemical damage" to the brain and triggering the lachrymatory reflex (tears, blepharospasm, pain).

Key Takeaway: You cannot "wash off" the pain instantly because the molecule has covalently bonded to your receptors. Prevention is the only viable strategy.

Citation: The activation of TRPA1 by electrophilic alkylating agents is the canonical mechanism for lachrymators like tear gas (CS gas) and benzylic halides [1, 2].

Module 2: The Barrier Strategy (PPE & Engineering)

User Question: My fume hood is on, but I still detect a scent. What is failing?

Troubleshooting: If you smell almond-like or acrid notes, your containment has already failed. Lachrymators have a low odor threshold. Follow this hierarchy of controls:

Visualization: The Hierarchy of Defense

Hierarchy cluster_0 Critical Failure Point Engineering 1. ENGINEERING (Fume Hood / Glovebox) PPE 2. PERSONAL PROTECTION (Glove Layering / Respirators) Engineering->PPE Fail-Safe Procedure 3. PROCEDURAL (Solution-First Method) PPE->Procedure Contact Prevention Behavior 4. BEHAVIORAL (Decon & Waste Mgmt) Procedure->Behavior Risk Mitigation

Figure 1: The Defense Hierarchy. Engineering controls are the primary barrier; PPE is the backup.

PPE Selection Table
ComponentRecommendationTechnical Rationale
Primary Glove Silver Shield / Laminate Nitrile is permeable to benzylic bromides over time. Laminate offers >4h breakthrough time.
Outer Glove Disposable Nitrile Provides dexterity and protects the laminate glove from tears. Discard immediately upon splash.
Eye Protection Goggles (Not Safety Glasses) Vapors bypass side shields. You need a gas-tight seal if working with large quantities.
Respiratory Full-Face Respirator (OV Cartridge) Only required if working outside a hood (e.g., spill cleanup).

Module 3: Experimental Protocol (The "Solution-First" Method)

User Question: How do I weigh and transfer this solid without contaminating the balance area?

Standard Operating Procedure (SOP): Handling the solid is the highest risk phase. We utilize a "Solution-First" approach to eliminate dust generation.

Step-by-Step Workflow
  • Preparation (In Hood):

    • Pre-weigh a vial containing your solvent (e.g., DCM, THF) and cap it. Record the tare weight.

    • Prepare a "Quench Station" inside the hood: A beaker with 10% Sodium Thiosulfate solution.

  • The Transfer (In Hood):

    • Do not weigh the solid on an open balance pan.

    • Take the solvent vial, add the approximate amount of 3-Bromo-2-(bromomethyl)-5-methylpyridine, and cap it immediately.

    • Dissolve the solid completely inside the closed vial.

  • The Weighing (At Balance):

    • Weigh the closed vial containing the solution.

    • Calculate the mass of the substrate by difference.

    • Result: The lachrymator never leaves the closed vial while outside the hood.

  • The Reaction:

    • Transfer the solution via syringe or cannula directly into your reaction vessel.

    • Immediately rinse the empty vial with the thiosulfate quench solution.

Expert Insight: Benzylic bromides are denser than many organic solvents. If handling as a neat liquid/oil, ensure your syringe technique prevents dripping.

Module 4: Emergency & Decontamination

User Question: I spilled a small amount. Should I use water or bleach?

Critical Warning: Do NOT use bleach (Sodium Hypochlorite) or pure water initially.

  • Bleach: Can oxidize the pyridine ring or generate other toxic halamines.

  • Water: Hydrolysis is too slow to stop the fuming.

The Correct Decontaminant: Use a nucleophile that reacts faster than your biological receptors.

  • Recipe: 10% Sodium Thiosulfate (

    
    ) in water.
    
  • Mechanism: The thiosulfate anion (

    
    ) attacks the bromomethyl group, displacing the bromide and forming a non-volatile, water-soluble Bunte salt [3, 4].
    
Visualization: Spill Response Logic

Decon Start SPILL INCIDENT Type Identify State Start->Type Solid Solid / Powder Type->Solid Liquid Liquid / Solution Type->Liquid Action1 Cover with wet paper towel (Prevent Dust) Solid->Action1 Minimize Dust Action2 Cover with absorbent pads Liquid->Action2 Contain Spread Apply Apply 10% Sodium Thiosulfate (Let sit 15-20 mins) Action1->Apply Action2->Apply Clean Wipe with soap & water Check pH Apply->Clean

Figure 2: Decision matrix for spill decontamination. Note the emphasis on dust suppression for solids.

References

  • Bautista, D. M., et al. (2006).[1][2][3] TRPA1 Mediates the Inflammatory Actions of Environmental Irritants and Proalgesic Agents.[1][3] Cell.

  • Macpherson, L. J., et al. (2007). Noxious compounds activate TRPA1 ion channels through covalent modification of cysteines.[4] Nature.

  • Lau, S. S., et al. (2018).[5] 1,3,5-Trimethoxybenzene (TMB) as a new quencher for preserving redox-labile disinfection byproducts.[5] Environmental Science: Water Research & Technology.

  • Oh, S-R., et al. (2008).[6] Dechlorination with sodium thiosulfate affects the toxicity of wastewater. Environmental Toxicology.

  • Fisher Scientific. (2021). Safety Data Sheet: 3-Bromo-2-methylpyridine.

Sources

Optimization

Purification of 3-Bromo-2-(bromomethyl)-5-methylpyridine by column chromatography

Technical Support Center: Purification of 3-Bromo-2-(bromomethyl)-5-methylpyridine Ticket ID: #PYR-BR-005 Subject: Troubleshooting Decomposition & Tailing during Chromatography Assigned Specialist: Senior Application Sci...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Purification of 3-Bromo-2-(bromomethyl)-5-methylpyridine

Ticket ID: #PYR-BR-005 Subject: Troubleshooting Decomposition & Tailing during Chromatography Assigned Specialist: Senior Application Scientist Status: Open

Executive Summary: The "Suicide Substrate" Challenge

You are likely encountering one of two issues: your compound is turning into a black tar on the column, or it is streaking (tailing) so badly that separation is impossible.

The Core Conflict: This molecule contains a basic nitrogen (pyridine) and a highly electrophilic alkyl halide (bromomethyl).

  • Self-Quaternization: In concentrated solutions or on the solid phase, the nitrogen of one molecule attacks the bromomethyl group of another, forming an insoluble, black pyridinium salt polymer (intermolecular quaternization) [1, 12].

  • Silanol Interaction: The basic nitrogen interacts with acidic silanols on standard silica gel, causing severe tailing [3, 21].[1]

  • The Trap: The standard fix for tailing (adding Triethylamine/TEA) will instantly destroy your product by reacting with the bromomethyl group (Menshutkin reaction) [5].

Pre-Purification Decision Matrix

Before packing a column, verify if chromatography is strictly necessary. This molecule is most stable as a salt.

PurificationStrategy Start Crude Reaction Mixture Check Is the product a solid? Start->Check Salt Convert to HBr Salt (Crystallize from EtOH/Et2O) Check->Salt Yes Liquid Product is Oil/Gummy Check->Liquid No Purity Purity > 85%? Liquid->Purity Flash Rapid Filtration (Short Pad Silica) Purity->Flash Yes Column Column Chromatography Required Purity->Column No Method Select Stationary Phase Column->Method Alumina Neutral Alumina (Recommended) Method->Alumina Best Stability Silica Silica Gel (High Risk) Method->Silica If Alumina Unavailable

Figure 1: Decision tree for processing reactive bromomethyl pyridines. Priority is given to non-chromatographic methods to avoid decomposition.

Recommended Protocols

Protocol A: Neutral Alumina (The Gold Standard)

Why: Alumina is less acidic than silica, reducing the protonation of the pyridine nitrogen. This minimizes tailing without needing amine modifiers that would destroy the alkyl bromide [4, 7].

  • Stationary Phase: Aluminum Oxide (Alumina), Neutral, Brockmann Grade III (deactivated with ~6% water).

    • Note: Grade I (highly active) may still cause degradation. Grade III is safer.

  • Mobile Phase: Hexane / Ethyl Acetate (Gradient: 0% to 20% EtOAc).

  • Loading: Dissolve sample in a minimum amount of Toluene or DCM. Avoid dissolving in pure Hexane as the polar pyridine may oil out.

Step-by-Step:

  • Pack column with Neutral Alumina using 100% Hexane.

  • Load sample carefully.

  • Elute with a shallow gradient.

  • Speed is key: Do not let the compound sit on the column. Collect fractions immediately.

Protocol B: Silica Gel (The "If You Must" Method)

Why: If you lack alumina, you must mitigate silica's acidity. Critical Warning: Do NOT use Triethylamine (TEA) or Ammonia.

  • Stationary Phase: High-quality Silica Gel (40-63 µm).

  • Mobile Phase: Dichloromethane (DCM) / Methanol (MeOH).

    • Ratio: Start with 100% DCM, gradient to 2-3% MeOH.

    • Mechanism:[2][3] Methanol acts as a "displacer," hydrogen-bonding to silanols and freeing the pyridine base, but it is less nucleophilic than TEA.

  • Temperature: Run the column using chilled solvents (0°C to 10°C) if possible to slow down self-alkylation [12].

Troubleshooting & FAQs

Issue 1: "My product turned into a black band at the top of the column."
  • Diagnosis: Self-Quaternization (Polymerization). You likely loaded the sample in a highly concentrated band, or the column flow was too slow.

  • Resolution:

    • Dilution: Load the sample absorbed on Celite (dry load) rather than as a concentrated liquid band. This physically separates the molecules, preventing intermolecular attack.

    • Flow Rate: Increase flow rate. The residence time on the column should be <15 minutes.

Issue 2: "The compound is streaking/tailing across 20 fractions."
  • Diagnosis: Pyridine nitrogen is sticking to acidic silanols.

  • Resolution:

    • Switch to Alumina: This is the permanent fix [13].

    • Solvent Modifier: If using silica, ensure you are using DCM/MeOH. The methanol helps displace the pyridine. Do not exceed 5% MeOH, or silica dissolves/swells excessively.

Issue 3: "I see a new spot on TLC during the column."
  • Diagnosis: Hydrolysis. The bromomethyl group is hydrolyzing to the alcohol (hydroxymethyl) due to moisture in the silica or solvents.

  • Resolution:

    • Use anhydrous solvents .[4]

    • Flush the silica column with 2-3 column volumes of dry solvent before loading the sample to remove adsorbed water.

Comparative Data: Stationary Phase Performance

ParameterSilica Gel (Standard)Silica (TEA Modified)Neutral Alumina (Grade III)
Tailing Factor High (Severe Streaking)Low (Good Shape)Low (Good Shape)
Product Stability ModerateZero (Rapid Decomposition) High
Risk of Hydrolysis High (Acidic Surface)LowLow
Recommendation Avoid FORBIDDEN Highly Recommended

References

  • Guidechem. (2023). Synthesis and Purification Methods of Bromo-methylpyridines.Link

  • BenchChem. (2025).[1][4] Technical Support Center: Chromatographic Purification of Pyridine Derivatives.Link

  • University of Victoria. Column Chromatography: Adsorbents and Solvents.Link

  • Jalon Zeolite. Activated Alumina vs. Silica Gel: pH Stability and Applications.Link

  • Uni-Bielefeld. Halogen Bonding in N-Alkyl-Bromo-Pyridinium Salts. (Discusses the ease of quaternization). Link

  • ResearchGate. (2013). Discussion: Converting 2-bromomethyl pyridine into 2-pyridine methanol (Stability issues).Link

  • MP Biomedicals. Adsorbents for Chromatography: Neutral Alumina.Link

  • Google Patents. WO2019145177A1: Bromination of pyridine derivatives.Link

  • ChemicalBook. 3-Bromo-2-methylpyridine Synthesis and Properties.Link

  • RSC Advances. Synthesis of 2,6-Bis(bromomethyl)pyridine.Link

  • Chem Enviro. Activated Alumina vs Silica Gel.Link

  • ResearchGate. Recent problems with silica gel chromatography (Decomposition).Link

  • Teledyne Labs. Silica Gel vs Alumina in Flash Chromatography.Link

Sources

Troubleshooting

Technical Support Center: Minimizing Dibromination in Methyl Pyridine Synthesis

Welcome to the technical support center for synthetic chemistry. This guide is designed for researchers, scientists, and professionals in drug development who are working with the synthesis of methyl pyridines and encoun...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for synthetic chemistry. This guide is designed for researchers, scientists, and professionals in drug development who are working with the synthesis of methyl pyridines and encountering challenges with bromination reactions. Specifically, we will address the common issue of dibromination and provide actionable troubleshooting strategies and detailed protocols to achieve selective monobromination. Our approach is grounded in mechanistic principles to empower you to make informed decisions in your experimental design.

Frequently Asked Questions (FAQs)

Q1: Why is my bromination of methyl pyridine yielding significant amounts of dibrominated product?

A1: The formation of dibrominated side products during the electrophilic bromination of methyl pyridines is a common challenge stemming from several factors:

  • Inherent Reactivity of the Pyridine Ring: The pyridine ring is electron-deficient compared to benzene, making electrophilic aromatic substitution generally sluggish.[1][2][3][4] To overcome this, forcing conditions (e.g., high temperatures, strong Lewis acids) are often employed, which can inadvertently lead to over-bromination once the first bromine atom is introduced.

  • Activating Effect of the First Bromine Atom: While halogens are generally deactivating, they are ortho-, para-directing. Once a bromine atom is on the pyridine ring, it can influence the position of the second bromination. More importantly, the reaction conditions required for the initial bromination are often harsh enough to readily promote a second substitution.

  • Stoichiometry of the Brominating Agent: An excess of the brominating agent is a primary culprit for di- and polybromination.[5] Careful control over the stoichiometry is crucial for selective monobromination.

  • Reaction Temperature: Higher reaction temperatures increase the rate of all reactions, including the subsequent bromination of the monobrominated product.[5]

Q2: What is the general order of reactivity for the positions on the methyl pyridine ring towards electrophilic bromination?

A2: For a typical electrophilic aromatic substitution on a pyridine ring, the order of reactivity is generally C-3 > C-4 > C-2.[2][6] This is due to the stability of the cationic intermediate (the sigma complex) formed during the reaction. Attack at the C-3 position results in resonance structures where the positive charge is distributed across the carbon atoms, avoiding the highly electronegative nitrogen atom.[4] Conversely, attack at the C-2 or C-4 position leads to a resonance structure where the nitrogen atom bears a positive charge, which is energetically unfavorable.[2][4] The methyl group, being an electron-donating group, will further influence the regioselectivity, generally directing to the ortho and para positions relative to itself.[7]

Q3: How can I analytically distinguish between monobrominated and dibrominated methyl pyridine products?

A3: A combination of chromatographic and spectroscopic techniques is the most effective approach for identifying and quantifying your products:

  • Gas Chromatography-Mass Spectrometry (GC-MS): This is an excellent first-line technique. GC will separate the components of your reaction mixture based on their boiling points and polarity. The mass spectrometer will then provide the molecular weight of each component. Dibrominated products will have a significantly higher molecular weight than their monobrominated counterparts.[5]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): NMR provides detailed structural information. The number of signals, their chemical shifts, and the coupling patterns in the aromatic region of the ¹H NMR spectrum will be distinct for each isomer, allowing for unambiguous identification of the substitution pattern.[5] For example, a monosubstituted pyridine ring will show a more complex splitting pattern compared to a disubstituted one.

Troubleshooting Guide: Persistent Dibromination

This section provides a structured approach to troubleshooting and optimizing your reaction conditions to favor monobromination.

Initial Assessment

Before making significant changes to your protocol, it's essential to have a clear picture of your current results.

Parameter Recommended Analytical Technique What to Look For
Product Ratio GC-MS, ¹H NMRQuantify the ratio of starting material, monobrominated product(s), and dibrominated product(s).
Isomer Identification ¹H NMR, ¹³C NMRDetermine the exact structure of the monobromo- and dibromo-isomers being formed.
Troubleshooting Decision Tree

Below is a decision tree to guide you through the process of minimizing dibromination.

troubleshooting_flowchart start Problem: Excessive Dibromination q1 Is the molar ratio of brominating agent to methyl pyridine > 1:1? start->q1 a1_yes Yes q1->a1_yes Yes a1_no No q1->a1_no No s1 Reduce brominating agent to ≤ 1 equivalent. Consider slow addition. a1_yes->s1 q2 Is the reaction temperature elevated (> room temp)? a1_no->q2 s1->q2 a2_yes Yes q2->a2_yes Yes a2_no No q2->a2_no No s2 Lower the reaction temperature. Consider running at 0°C or below. a2_yes->s2 q3 Are you using a highly reactive brominating agent (e.g., Br₂ with a strong Lewis acid)? a2_no->q3 s2->q3 a3_yes Yes q3->a3_yes Yes a3_no No q3->a3_no No s3 Switch to a milder brominating agent (e.g., NBS). a3_yes->s3 q4 Is achieving the desired regioselectivity also a challenge? a3_no->q4 s3->q4 a4_yes Yes q4->a4_yes Yes a4_no No q4->a4_no No s4 Consider alternative synthetic strategies for improved regioselectivity (e.g., N-oxide activation, Sandmeyer reaction). a4_yes->s4 end Monitor reaction by GC-MS/TLC. Quench upon consumption of starting material. a4_no->end s4->end

Caption: Troubleshooting flowchart for minimizing dibromination.

Recommended Protocols for Selective Monobromination

The following protocols are designed to provide a higher degree of selectivity for monobromination.

Protocol 1: Controlled Bromination using N-Bromosuccinimide (NBS)

This method is often a good starting point for achieving selective monobromination due to the milder nature of NBS compared to elemental bromine.

Step-by-Step Methodology:

  • Reaction Setup: In a flame-dried, round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve the starting methyl pyridine (1.0 eq.) in a suitable solvent (e.g., carbon tetrachloride or acetonitrile).

  • Reagent Addition: Add N-bromosuccinimide (1.0-1.1 eq.). For reactions that are sluggish, a radical initiator such as a catalytic amount of benzoyl peroxide or AIBN can be added.

  • Reaction Conditions: Heat the reaction mixture to reflux and monitor the progress by TLC or GC-MS.

  • Work-up: Once the starting material is consumed, cool the reaction mixture to room temperature. Filter off the succinimide byproduct. Wash the filtrate with an aqueous solution of sodium thiosulfate to quench any remaining bromine, followed by a brine wash.

  • Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Causality Behind Experimental Choices:

  • NBS as Brominating Agent: NBS provides a low, steady concentration of bromine in the reaction mixture, which helps to prevent over-bromination.

  • Solvent Choice: The choice of solvent can influence the reaction pathway. Non-polar solvents like carbon tetrachloride favor free-radical side-chain bromination if the methyl group is targeted, while polar solvents can favor electrophilic ring substitution.[8]

  • Stoichiometric Control: Using a slight excess of NBS ensures complete consumption of the starting material without a large excess of brominating agent that could lead to dibromination.

Protocol 2: Regioselective Bromination via the Sandmeyer Reaction

This is an excellent strategy when a specific isomer is desired and direct bromination proves unselective. This multi-step process involves the conversion of an amino-methylpyridine to the corresponding bromo-methylpyridine.[5]

Step-by-Step Methodology:

  • Diazotization:

    • Dissolve the starting amino-methylpyridine (1.0 eq.) in an aqueous solution of hydrobromic acid (HBr, 48%).

    • Cool the mixture to -5 to 0 °C using an ice-salt bath.

    • Slowly add a solution of sodium nitrite (NaNO₂, 1.1 eq.) in water, maintaining the temperature below 0 °C.

    • Stir for an additional 30 minutes at this temperature.

  • Bromination:

    • In a separate flask, prepare a solution of copper(I) bromide (CuBr) in HBr.

    • Slowly add the cold diazonium salt solution to the CuBr solution.

    • Allow the reaction to warm to room temperature and then heat gently (e.g., to 50-60 °C) until nitrogen evolution ceases.

  • Work-up:

    • Cool the reaction mixture and neutralize with a base (e.g., NaOH or NaHCO₃ solution).

    • Extract the product with a suitable organic solvent (e.g., diethyl ether or dichloromethane).

  • Purification:

    • Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate.

    • Purify the crude product by column chromatography or distillation.

Causality Behind Experimental Choices:

  • Amino Group as a Directing Group: The starting amino-methylpyridine can often be synthesized with the amino group in the desired position, thus dictating the location of the subsequent bromination.

  • Diazonium Salt Intermediate: The diazonium salt is a versatile intermediate that can be substituted with a variety of nucleophiles, in this case, bromide from the CuBr. This provides high regioselectivity that is not dependent on the inherent electronic preferences of the pyridine ring for electrophilic attack.

  • Low-Temperature Control: The diazonium salt is unstable and can decompose at higher temperatures.[5] Maintaining a low temperature during its formation and reaction is critical for obtaining a good yield.

Protocol 3: Selective Bromination via N-Oxide Activation

Activation of the pyridine ring by forming the N-oxide can alter the regioselectivity and reactivity, often favoring substitution at the 2- and 4-positions.[1][3]

Step-by-Step Methodology:

  • N-Oxide Formation:

    • Dissolve the methyl pyridine in a suitable solvent like acetic acid or dichloromethane.

    • Add an oxidizing agent such as m-chloroperoxybenzoic acid (m-CPBA) or hydrogen peroxide.

    • Stir at room temperature or with gentle heating until the starting material is consumed (monitor by TLC).

    • Work up the reaction to isolate the methyl pyridine N-oxide.

  • Bromination of the N-Oxide:

    • The bromination of the N-oxide can be achieved using various reagents. A common method involves heating with phosphoryl bromide (POBr₃) or a mixture of bromine and fuming sulfuric acid.[9]

  • Deoxygenation (if required):

    • The N-oxide can be deoxygenated back to the pyridine using a reducing agent like phosphorus trichloride (PCl₃) or triphenylphosphine (PPh₃).

Causality Behind Experimental Choices:

  • Altered Electronic Properties: The N-oxide group is strongly electron-donating through resonance, which activates the pyridine ring towards electrophilic attack, particularly at the 2- and 4-positions.

  • Tunable Reactivity: This multi-step approach allows for greater control over the reaction. The N-oxide can be isolated and purified before proceeding with the bromination, which can lead to a cleaner reaction profile.

Advanced Strategies for Highly Selective Bromination

For particularly challenging substrates or when conventional methods fail, the following advanced strategies can be employed:

  • Directed Ortho-Metalation followed by Bromination: This involves using a directing group on the pyridine ring to selectively deprotonate the ortho position with a strong base (e.g., n-butyllithium). The resulting organometallic intermediate can then be quenched with a bromine source (e.g., Br₂ or 1,2-dibromoethane) to install a bromine atom with high regioselectivity.[10]

  • Halogen-Metal Exchange: If a brominated pyridine is already available, a halogen-metal exchange reaction can be used to generate a lithiated or magnesiated pyridine, which can then be further functionalized.[10][11][12] This is particularly useful for introducing other functional groups after an initial selective bromination.

  • Modern Catalytic Methods: Recent advances in catalysis have led to the development of new methods for the selective halogenation of pyridines, including palladium-catalyzed C-H activation/halogenation.[13] These methods often offer high selectivity under milder conditions.

By understanding the underlying principles of pyridine reactivity and systematically applying the troubleshooting strategies and protocols outlined in this guide, you will be well-equipped to minimize the formation of dibromination byproducts and achieve your desired monobrominated methyl pyridine targets with greater success.

References

  • AK Lectures. (n.d.). Electrophilic Substitution of Pyrrole and Pyridine. Retrieved from [Link]

  • McNally, A., et al. (2020). Selective Halogenation of Pyridines Using Designed Phosphine Reagents. Journal of the American Chemical Society, 142(25), 11295–11305.
  • McNally, A. (2020). Selective halogenation of pyridines and diazines via unconventional intermediates.
  • Organic Chemistry. (n.d.). Electrophilic substitution on pyridine. Retrieved from [Link]

  • Pyridine. (n.d.). In Chemistry LibreTexts. Retrieved from [Link]

  • de Lescure, L., & McNally, A. (2021). Mechanism and regioselectivity in an open-and-shut case of pyridine halogenation. Abstracts of Papers of the American Chemical Society, 261.
  • McNally, A., et al. (2021).
  • Chemistry LibreTexts. (2021, December 27). 11.7: Heterocyclic Amines. Retrieved from [Link]

  • Manolikakes, S. M., et al. (2013). Regioselective Functionalization of Pyridines using a Directed Metalation or a Halogen/Metal Exchange.
  • Scribd. (n.d.). Pyridine: Electrophilic & Nucleophilic Reactions. Retrieved from [Link]

  • MedChemTips. (2013, February 2). Regioselective Bromination of Fused Heterocyclic N-Oxides. Retrieved from [Link]

  • Kumar, R., et al. (2025).
  • Wang, C., et al. (2011).
  • ResearchGate. (2012, October 3). How to carry out bromination of pyridine at 2- or 4- positions? Retrieved from [Link]

  • CN104945314A - Method for preparing 3-bromo-4-methylpyridine. (2017, September 15). Google Patents.
  • Pearson. (2024, September 23). EAS Reactions of Pyridine: Videos & Practice Problems. Retrieved from [Link]

  • Baya, M., et al. (2021). Bromination and C–C Cross-Coupling Reactions for the C–H Functionalization of Iridium(III) Emitters. Organometallics, 40(19), 3325–3334.
  • ResearchGate. (2025, August 7). Synthesis of new substituted pyridines via Vilsmeier-Haack reagent. Retrieved from [Link]

  • ResearchGate. (n.d.). N-bromosuccinimide reactions of some heterocycles in the presence or absence of water. Retrieved from [Link]

  • Wikipedia. (n.d.). Metal–halogen exchange. Retrieved from [Link]

  • Kiana, A., et al. (2020). The Influence of Secondary Interactions on the [N−I−N]+ Halogen Bond. Chemistry – A European Journal, 26(48), 10893–10900.
  • Anbarasan, P., & Rajagopalan, K. (2014). Regioselectivity in free radical bromination of unsymmetrical dimethylated pyridines. Journal of Chemical Sciences, 126(5), 1435–1440.
  • ResearchGate. (2019, December 19). Vilsmeier-Haack Transformations under Non Classical Conditions. Retrieved from [Link]

  • Li, C., et al. (2025).
  • Lin, W., et al. (2009). Magnesiation of pyridine N-oxides via iodine or bromine-magnesium exchange: a useful tool for functionalizing pyridine N-oxides. The Journal of Organic Chemistry, 74(2), 939–942.
  • Organic Chemistry Portal. (n.d.). Vilsmeier-Haack Reaction. Retrieved from [Link]

  • CN104945314A - Method for preparing 3-bromo-4-methylpyridine. (2015, September 30). Google Patents.
  • CN105348177A - Preparation method for 2,5-dibromo-3-methylpyridine. (2016, February 24). Google Patents.
  • Chemistry Steps. (2023, April 24). Vilsmeier-Haack Reaction. Retrieved from [Link]

  • Canadian Science Publishing. (n.d.). THE REACTION OF N-BROMOSUCCINIMIDE WITH SOME ALKYL PYRIDINES. Retrieved from [Link]

  • Ishiguro, S., et al. (1987). Thermodynamic study of steric effects on the formation of tetrahedral pyridine-base complexes of cadmium(II) halides. Journal of the Chemical Society, Dalton Transactions, (4), 845.
  • ResearchGate. (n.d.). Structural and electronic modifications of pyridones and pyrones via regioselective bromination and trifluoromethylation. Retrieved from [Link]

  • Synfacts. (2026).
  • Deiters, A., et al. (2003). Selective halogen-lithium exchange in 2,5-dibromobenzenes and 2,5-dibromopyridine. The Journal of Organic Chemistry, 68(5), 1787–1791.
  • WO2019145177A1 - Bromination of pyridine derivatives. (2019, August 1). Google Patents.
  • US11613549B2 - Bromination of pyridine derivatives. (2023, March 28). Google Patents.
  • Sheppard, T. D. (2009). Metal-catalysed halogen exchange reactions of aryl halides. Organic & Biomolecular Chemistry, 7(7), 1143–1152.
  • Moseley, J. D., & Lenden, P. (2015).

Sources

Optimization

Technical Support Center: Storage and Handling of Light-Sensitive Bromomethyl Pyridines

Welcome to the Technical Support Center for light-sensitive bromomethyl pyridines. This guide is designed for researchers, scientists, and drug development professionals who utilize these versatile but sensitive reagents...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the Technical Support Center for light-sensitive bromomethyl pyridines. This guide is designed for researchers, scientists, and drug development professionals who utilize these versatile but sensitive reagents in their work. As a Senior Application Scientist, my goal is to provide you with not just procedures, but a deep understanding of the chemical principles governing the stability and reactivity of these compounds. This guide is structured to help you anticipate and solve common challenges, ensuring the integrity of your experiments and the reliability of your results.

Frequently Asked Questions (FAQs)

Here, we address the most common initial questions regarding the handling and storage of bromomethyl pyridines.

Q1: What are the primary storage recommendations for bromomethyl pyridines?

A: Bromomethyl pyridines are susceptible to degradation by light, moisture, and heat. Therefore, they must be stored under controlled conditions to maintain their purity and reactivity. The ideal storage conditions are summarized in the table below.

Q2: Why is light protection so critical for these compounds?

A: The bromomethyl group is a benzylic bromide-like functional group. The carbon-bromine (C-Br) bond is susceptible to homolytic cleavage when exposed to UV light, initiating a radical chain reaction. This process, known as photodegradation, can lead to the formation of various byproducts, including cross-linked polymers and other impurities, which will compromise your experiments.[1]

Q3: My bromomethyl pyridine is a hydrobromide salt. Does this change the storage requirements?

A: Yes, the hydrobromide salt form is often more stable and less lachrymatory than the free base. However, it is typically very hygroscopic (readily absorbs moisture from the air). Therefore, storage in a desiccator or a dry, inert atmosphere is crucial to prevent hydrolysis.[2][3]

Q4: What is the typical shelf-life of a bromomethyl pyridine?

A: The shelf-life is highly dependent on the specific compound and storage conditions. When stored properly, many bromomethyl pyridines can be stable for up to two years.[4] However, it is best practice to re-test the purity of the material if it has been stored for an extended period, especially if you are working on a sensitive reaction. A simple proton NMR (¹H-NMR) can often reveal the presence of significant degradation products.

Q5: What are the main safety hazards associated with bromomethyl pyridines?

A: Many bromomethyl pyridines are lachrymatory, meaning they can cause tearing and irritation to the eyes and respiratory tract. They are also classified as corrosive and can cause severe skin burns.[2][3] Always handle these compounds in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, a face shield, a lab coat, and chemical-resistant gloves.[5][6]

Troubleshooting Guide: From Storage to Reaction

This section provides a deeper dive into specific issues that can arise from improper storage and handling, and how to troubleshoot them in the context of your experiments.

Issue 1: Low or No Yield in N-Alkylation Reactions

You've set up an N-alkylation reaction with a nucleophile (e.g., an amine or imidazole derivative) and a bromomethyl pyridine, but your TLC or LC-MS analysis shows little to no product formation, with a significant amount of starting nucleophile remaining.

Potential Root Cause: Degraded Bromomethyl Pyridine

The most likely culprit is the degradation of your bromomethyl pyridine, rendering it incapable of acting as an alkylating agent. Two primary degradation pathways are responsible:

  • Hydrolysis/Solvolysis: Exposure to moisture (from the atmosphere or wet solvents) can lead to the hydrolysis of the bromomethyl group to a hydroxymethyl group. This reaction follows a nucleophilic substitution mechanism (likely SN1 due to the stabilized benzylic-like carbocation intermediate) where water acts as the nucleophile.[7][8] The resulting hydroxymethyl pyridine is unreactive in N-alkylation reactions.

  • Self-Alkylation/Polymerization: Bromomethyl pyridines can react with themselves, especially if the pyridine nitrogen is sufficiently nucleophilic. One molecule can alkylate another, leading to the formation of pyridinium salts and, eventually, oligomers or polymers.[9] This process can be accelerated by elevated temperatures and light exposure.

Troubleshooting Workflow:

troubleshooting_low_yield start Low/No Product Yield in N-Alkylation check_reagent Assess Purity of Bromomethyl Pyridine start->check_reagent run_nmr Run ¹H-NMR in a dry deuterated solvent (e.g., CDCl₃ or DMSO-d₆) check_reagent->run_nmr observe_signals Observe NMR Spectrum for Degradation Products run_nmr->observe_signals hydrolysis_product Signal for -CH₂OH (approx. 4.5-4.7 ppm) and -OH proton? observe_signals->hydrolysis_product other_impurities Unidentified complex signals or baseline distortion? observe_signals->other_impurities reagent_ok Reagent appears pure. hydrolysis_product->reagent_ok No hydrolysis_confirmed Hydrolysis Confirmed. Reagent is compromised. hydrolysis_product->hydrolysis_confirmed Yes other_impurities->reagent_ok No polymerization_confirmed Self-Alkylation/Polymerization likely. Reagent is compromised. other_impurities->polymerization_confirmed Yes check_reaction_conditions Review Reaction Conditions (Anhydrous solvent, inert atmosphere, base strength) reagent_ok->check_reaction_conditions purify_or_replace Purify reagent (if possible) or use a fresh bottle. hydrolysis_confirmed->purify_or_replace polymerization_confirmed->purify_or_replace

Caption: Troubleshooting workflow for low yield in N-alkylation reactions.

Issue 2: Formation of Unexpected Byproducts

Your reaction produces a new spot on TLC or a new peak in LC-MS that is not your starting material or desired product.

Potential Root Cause: Reaction with Degradation Products

If your bromomethyl pyridine has partially degraded, the resulting impurities can participate in side reactions.

  • Hydroxymethyl Pyridine: While unreactive as an alkylating agent, the alcohol functionality could potentially be acylated if there are acylating agents present in your reaction mixture.

  • Pyridinium Salts: These charged species can alter the solubility and pH of your reaction medium, potentially leading to unexpected side reactions or affecting the performance of your base.

Troubleshooting Steps:

  • Characterize the Byproduct: If possible, isolate and characterize the byproduct by mass spectrometry and NMR. This will give you crucial clues about its origin.

  • Re-evaluate Reagent Purity: As with low yield issues, the first step is to confirm the purity of your bromomethyl pyridine using the methods described above.

  • Consider Reaction Conditions: If your reagent is pure, scrutinize your reaction conditions. Could your nucleophile be degrading? Is your solvent reacting?

Key Degradation Pathways

Understanding the mechanisms of degradation is fundamental to preventing them.

degradation_pathways cluster_hydrolysis Hydrolysis/Solvolysis cluster_photodegradation Photodegradation BrMP Bromomethyl Pyridine (R-CH₂Br) Carbocation Carbocation Intermediate (R-CH₂⁺) BrMP->Carbocation Loss of Br⁻ BrMP2 Bromomethyl Pyridine (R-CH₂Br) HMP Hydroxymethyl Pyridine (R-CH₂OH) Carbocation->HMP + H₂O - H⁺ Radicals Radical Species (R-CH₂• + Br•) BrMP2->Radicals UV Light (hν) Byproducts Polymeric Byproducts Radicals->Byproducts Radical Chain Reactions

Caption: Major degradation pathways for bromomethyl pyridines.

Data Summary Table

ParameterRecommendationRationale
Storage Temperature 2-8 °CReduces the rate of self-alkylation and other decomposition reactions.
Light Protection Store in amber or opaque containers.[10]Prevents photodegradation initiated by UV light.
Atmosphere Store under an inert atmosphere (e.g., Argon or Nitrogen).Minimizes contact with atmospheric moisture and oxygen, preventing hydrolysis and oxidation.
Container Tightly sealed glass container.Prevents ingress of moisture and air.
Special Note for Salts Store in a desiccator.Hydrobromide and hydrochloride salts are often hygroscopic.

Experimental Protocols

Protocol 1: Safe Weighing and Dispensing of a Lachrymatory Bromomethyl Pyridine Solid

Objective: To accurately weigh and dispense a light-sensitive and lachrymatory bromomethyl pyridine solid while minimizing exposure and degradation.

Materials:

  • Bromomethyl pyridine in an amber glass bottle.

  • Spatula.

  • Weighing paper or a tared vial.

  • Analytical balance inside a certified chemical fume hood.

  • Appropriate PPE: safety goggles, face shield, lab coat, nitrile gloves.[5][6]

Procedure:

  • Preparation: Ensure the chemical fume hood sash is at the appropriate height. Place all necessary equipment inside the fume hood before starting.

  • Inert Atmosphere (Optional but Recommended): If the compound is particularly sensitive, you can create a localized inert atmosphere over the balance by gently flowing a stream of nitrogen or argon.

  • Equilibration: Allow the container of the bromomethyl pyridine to warm to room temperature before opening to prevent condensation of atmospheric moisture onto the cold solid.

  • Dispensing: Open the container inside the fume hood. Working deliberately and carefully to avoid creating dust, use a clean spatula to transfer the desired amount of solid onto the weighing paper or into the tared vial on the balance.

  • Sealing: Immediately and tightly seal the main container of the bromomethyl pyridine.

  • Transfer: Promptly transfer the weighed solid to your reaction vessel.

  • Cleanup: Decontaminate the spatula and any surfaces that may have come into contact with the chemical according to your institution's safety procedures. Dispose of contaminated weighing paper and gloves as hazardous waste.[11]

Protocol 2: Quality Assessment by Quantitative ¹H-NMR (qNMR)

Objective: To determine the purity of a bromomethyl pyridine sample using an internal standard.

Materials:

  • Bromomethyl pyridine sample.

  • High-purity internal standard (e.g., maleic acid, 1,4-dinitrobenzene). The standard should have a known purity, be stable, and have sharp NMR signals that do not overlap with the analyte signals.

  • Dry, deuterated solvent (e.g., DMSO-d₆).

  • NMR tube, vortex mixer, and analytical balance.

Procedure:

  • Sample Preparation: [8][9][12]

    • Accurately weigh approximately 10-20 mg of the bromomethyl pyridine sample into a clean, dry vial.

    • Accurately weigh approximately 5-10 mg of the internal standard into the same vial.

    • Add a precise volume (e.g., 0.7 mL) of the deuterated solvent to the vial.

    • Vortex the vial until both the sample and the internal standard are completely dissolved.

    • Transfer the solution to an NMR tube.

  • NMR Data Acquisition: [8][13]

    • Acquire a ¹H-NMR spectrum using quantitative parameters. This typically involves a longer relaxation delay (D1) of at least 5 times the longest T1 relaxation time of the protons being quantified, and a 90° pulse angle.

  • Data Processing:

    • Process the spectrum with careful phasing and baseline correction.

    • Integrate a well-resolved signal from the bromomethyl pyridine (e.g., the -CH₂Br singlet) and a well-resolved signal from the internal standard.

  • Purity Calculation: [13]

    • Use the following equation to calculate the purity of the bromomethyl pyridine:

    Purity (%) = (I_analyte / N_analyte) * (N_std / I_std) * (MW_analyte / MW_std) * (m_std / m_analyte) * P_std

    Where:

    • I = Integral value

    • N = Number of protons for the integrated signal

    • MW = Molecular weight

    • m = mass

    • P = Purity of the standard

Protocol 3: Accelerated Stability Study

Objective: To assess the stability of a bromomethyl pyridine under stressed conditions of heat and humidity, following ICH guidelines.[7][14][15]

Materials:

  • Bromomethyl pyridine sample.

  • Several small, amber glass vials with tight-fitting caps.

  • Stability chamber capable of maintaining 40 °C ± 2 °C and 75% RH ± 5% RH.[7]

  • Analytical method for purity determination (e.g., qNMR or a validated HPLC method).

Procedure:

  • Initial Analysis (Time 0): Accurately determine the initial purity of the bromomethyl pyridine sample using your chosen analytical method.

  • Sample Preparation: Aliquot the bromomethyl pyridine into several of the amber glass vials. Tightly cap the vials.

  • Stress Conditions: Place the vials in the stability chamber set to 40 °C / 75% RH.

  • Time Points: Pull one vial for analysis at predetermined time points. For an accelerated study, typical time points are 0, 1, 3, and 6 months.[15]

  • Analysis: At each time point, analyze the purity of the sample. Also, make note of any changes in physical appearance (e.g., color change, melting).

  • Data Evaluation: Plot the purity of the bromomethyl pyridine as a function of time. A significant decrease in purity indicates instability under these conditions. This data can be used to predict the long-term shelf life at normal storage conditions.

References

  • AMSbiopharma. (2025, March 21). ICH Guidelines: Drug Stability Testing Essentials. [Link]

  • Mestrelab Research. (n.d.). Purity by Absolute qNMR Instructions. [Link]

  • Mestrelab Research. (2025, April 13). qNMR Purity Recipe Book (1 - Sample Preparation). [Link]

  • University of Rochester. (n.d.). How to Improve Yield. [Link]

  • University of Cambridge. (n.d.). Quantitative NMR Spectroscopy. [Link]

  • Labtag Blog. (2024, October 31). 5 Tips for Handling Photosensitive Reagents. [Link]

  • JEOL. (2022, December 19). qNMR - Quantitative Analysis by NMR. [Link]

  • The Royal Society of Chemistry. (n.d.). Support information. [Link]

  • Memmert. (2012, October 12). Stability tests according to ICH Q1A (R2). [Link]

  • European Medicines Agency. (2003, February). Q 1 A (R2) Stability Testing of new Drug Substances and Products. [Link]

  • European Medicines Agency. (n.d.). Q1B Photostability Testing of New Active Substances and Medicinal Products. [Link]

  • PubMed. (2020, September 5). Stability indicating spectrophotometric methods for quantitative determination of bromazepam and its degradation product. [Link]

  • PYG Lifesciences. (2025, May 20). How to Determine Shelf Life of Bromo-OTBN. [Link]

  • ResearchGate. (n.d.). Optimization of Reaction Conditions for N-Alkylation of 2-Pyridone. [Link]

  • Reddit. (2021, March 17). Difficulties with N-Alkylations using alkyl bromides. [Link]

  • RSC Publishing. (n.d.). Minor adjustments in the chemical structures of pyridine derivatives induced different co-assemblies by O–H⋯N hydrogen bonds. [Link]

  • Australian Industrial Chemicals Introduction Scheme. (2015, September 1). Pyridine, alkyl derivatives: Human health tier II assessment. [Link]

  • Indian Academy of Sciences. (n.d.). Kinetics of reaction of benzyl halides with amines in mixed solvents. [Link]

  • Yale Environmental Health & Safety. (2024, May 1). Standard Operating Procedure - PARTICULARLY HAZARDOUS SUBSTANCES. [Link]

  • LSU. (2023, January). Standard Operating Procedure HANDLING CHEMICALS. [Link]

  • CONICET. (n.d.). Pharmaceutical impurities and degradation products: Uses and applications of NMR techniques. [Link]

  • University of Washington. (2015, September 4). Standard Operating Procedure for Management of Hazardous Materials. [Link]

  • Indian Academy of Sciences. (n.d.). Solvent effects in the reaction between piperazine and benzyl bromide. [Link]

  • MDPI. (2021, September 18). Pyridine Derivatives—A New Class of Compounds That Are Toxic to E. coli K12, R2–R4 Strains. [Link]

  • New Era. (2020, July 15). Kinetic Investigations to Enable development of a Robust Radical Benzylic Bromination for Commercial Manufacturing of AMG 423 Dihydrochloride Hydrate. [Link]

  • Semantic Scholar. (1998, October 20). Effects of Pyridine and Its Derivatives on the Equilibria and Kinetics Pertaining to Epoxidation Reactions Catalyzed by Methyltrioxorhenium. [Link]

  • Stenutz. (n.d.). 2-bromo-5-(bromomethyl)pyridine. [Link]

  • SpectraBase. (n.d.). 2-(Bromomethyl)pyridine hydrobromide. [Link]

  • PMC. (n.d.). Pyridine: the scaffolds with significant clinical diversity. [Link]

  • PubChem. (n.d.). 2-(Bromomethyl)pyridine hydrobromide. [Link]

  • Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing). (n.d.). The kinetics and mechanism of the oxidation of benzyl alcohol to benzaldehyde by bromine. [Link]

  • Campus Operations. (n.d.). STANDARD OPERATING PROCEDURES (SOP) FOR ACUTELY TOXIC CHEMICALS. [Link]

  • UPEI Safety. (n.d.). Standard Operating Procedures for Working with Dangerously Reactive Chemicals. [Link]

  • Asian Journal of Chemistry. (2010, March 30). Effect of Substituents on the Kinetics of the Oxidation of Benzyl Chloride Using Acid-Dichromate. [Link]

  • ResearchGate. (2026, January 3). Determination of Shelf Life of Herbal Products from the Combination of Stevia rebaudiana, Curcuma zanthorrhiza and Honey (Stekurmin MD) through the Accelerated Shelf Life Test (ASLT) Method. [Link]

Sources

Troubleshooting

Technical Support Center: Troubleshooting Cyclization with 3-Bromo-2-(bromomethyl)-5-methylpyridine

System Overview: The Bifunctional Scaffold Reagent Profile: 3-Bromo-2-(bromomethyl)-5-methylpyridine CAS: 754131-60-7 (Free Base) / 31106-82-8 (Analogous HBr salts) Primary Application: Synthesis of fused heterocycles (e...

Author: BenchChem Technical Support Team. Date: February 2026

System Overview: The Bifunctional Scaffold

Reagent Profile: 3-Bromo-2-(bromomethyl)-5-methylpyridine CAS: 754131-60-7 (Free Base) / 31106-82-8 (Analogous HBr salts) Primary Application: Synthesis of fused heterocycles (e.g., 6-azaindoles, 1,6-naphthyridines) via cascade alkylation/cross-coupling sequences.[1]

Technical Summary: This reagent is a "bifunctional electrophile." It possesses two distinct reactive sites:[1]

  • C2-Bromomethyl (

    
    ):  A highly reactive, benzylic-like electrophile susceptible to 
    
    
    
    attack.[1]
  • C3-Bromo (

    
    ):  An aryl halide positioned for intramolecular Palladium-catalyzed ring closure (Heck, Buchwald-Hartwig, or Suzuki).[1]
    

The 5-methyl group acts as a weak electron donor, slightly deactivating the ring compared to the unsubstituted parent, but it significantly aids in solubility and crystallizability of downstream products.

Module 1: Stability & Handling (The "Green Sludge" Phenomenon)

User Complaint: "My bright yellow solid turned into a green/black tar overnight in the desiccator."

Root Cause Analysis: Self-Quaternization

The most critical failure mode for this reagent is intermolecular self-alkylation.[1] The pyridine nitrogen of one molecule attacks the highly reactive exocyclic methylene bromide of another. This initiates a polymerization chain reaction, forming a pyridinium salt polymer (green/black solid) that is insoluble and unreactive in standard protocols.[1]

Mechanism Visualization

SelfQuaternization M1 Monomer A (Free Base) TS Transition State (Intermolecular Attack) M1->TS Pyridine N attacks -CH2Br of M2 M2 Monomer B (Free Base) M2->TS Dimer Pyridinium Dimer (Ionic Salt) TS->Dimer Br- displacement Poly Polymerization (Green/Black Tar) Dimer->Poly Chain Propagation

Figure 1: The self-destructive polymerization pathway of 2-(bromomethyl)pyridines.

Corrective Protocol: Storage & Handling
ParameterRecommendationScientific Rationale
Storage Form Hydrobromide Salt (.HBr) Protonating the pyridine nitrogen eliminates its nucleophilicity, completely halting self-quaternization.[1]
Free Base Storage

in Hexane/Pentane
If you must store the free base, keep it cold and under non-polar solvent to inhibit dipole-dipole interactions.[1]
Neutralization Just-in-Time (JIT) Only neutralize the HBr salt immediately before the reaction. Do not store the free base for >4 hours at RT.

Module 2: Cyclization Strategy & Selectivity

User Complaint: "I am getting a mixture of mono-alkylated, di-alkylated, and unreacted starting material."

The Selectivity Hierarchy

To successfully cyclize, you must respect the reactivity difference between the two electrophilic sites.

  • Fast:

    
     at 
    
    
    
    (Occurs at
    
    
    to RT).
  • Slow: Oxidative addition at C3-Br (Requires Pd catalyst, Heat

    
    ).[1]
    
Workflow Decision Tree

CyclizationWorkflow Start Start: 3-Bromo-2-(bromomethyl)-5-methylpyridine Nucleophile Choose Nucleophile: Primary Amine / Malonate / Amidine Start->Nucleophile Step1 Step 1: N/C-Alkylation (0°C -> RT, Base only) Nucleophile->Step1 S_N2 Reaction Check1 Checkpoint: Is -CH2Br consumed? (Monitor by TLC/NMR) Step1->Check1 Check1->Step1 No (Add time/temp) Step2 Step 2: Intramolecular Cyclization (Pd-Catalyst, Ligand, Heat) Check1->Step2 Yes Product Fused Heterocycle (e.g., 6-Azaindole) Step2->Product Heck / Buchwald

Figure 2: Standard stepwise cyclization workflow to ensure regioselectivity.

Module 3: Troubleshooting Guide (FAQs)

Scenario A: Protodebromination (Loss of Br without Cyclization)

Symptom: Mass spec shows


 instead of cyclized product.[1] The aryl bromide is gone, but the ring didn't close.
  • Cause: The Palladium inserted into the C-Br bond, but instead of capturing the pendant alkene/amine, it underwent

    
    -hydride elimination or reduction by the solvent (often alcohols or DMF).[1]
    
  • Solution:

    • Switch Solvent: Move from DMF/DMA to Toluene or 1,4-Dioxane (anhydrous).[1]

    • Ligand Upgrade: Use electron-rich, bulky phosphines like XPhos or

      
        to accelerate the reductive elimination/insertion step over side reactions.[1]
      
    • Base: Switch from

      
       to 
      
      
      
      (Cesium effect facilitates intramolecular closure).
Scenario B: Hydrolysis to Alcohol

Symptom: Appearance of a peak at


.
  • Cause: Moisture in the solvent reacting with the

    
     group.[1]
    
  • Solution:

    • The 2-bromomethyl group is extremely hygroscopic.

    • Strictly anhydrous conditions are required for the first step.

    • Tip: If the alcohol forms, you can recover by treating with

      
       or 
      
      
      
      to regenerate the bromide in situ.[1]
Scenario C: Reaction Stalls at Intermediate

Symptom: Alkylation worked (Step 1), but Pd-cyclization (Step 2) fails.

  • Cause: Coordinate saturation. The pyridine nitrogen might be coordinating to the Pd, poisoning the catalyst.

  • Solution:

    • Increase Temp: Push to

      
      .
      
    • Lewis Acid Additive: Add a stoichiometric amount of mild Lewis acid (e.g.,

      
      ) or simply keep the reaction slightly acidic (if possible) to sequester the pyridine nitrogen, though this is tricky with Pd chemistry.[1]
      
    • Best Fix: Use pre-catalysts (e.g., Pd(dppf)Cl2[1]·DCM) rather than Pd(OAc)2 + Ligand, to ensure the active species forms correctly.

Module 4: Validated Experimental Protocol

Objective: Synthesis of a 5-methyl-1H-pyrrolo[2,3-b]pyridine derivative (6-azaindole core).

Step 1: N-Alkylation (The Sensitive Step)[1]
  • Prepare Solution A: Dissolve the amine/nucleophile (1.1 equiv) and DIPEA (2.0 equiv) in anhydrous THF at

    
    .
    
  • Prepare Solution B: Dissolve 3-Bromo-2-(bromomethyl)-5-methylpyridine (1.0 equiv) in anhydrous THF. Note: If starting from HBr salt, add 1 extra equiv of DIPEA.[1]

  • Addition: Add Solution B to Solution A dropwise over 30 minutes at

    
    .
    
    • Why? Slow addition prevents the amine from reacting twice (dimerization).

  • Monitor: Stir at RT for 2-4 hours. TLC should show consumption of the benzylic bromide.

Step 2: Intramolecular Cyclization (The Closure)[1]
  • Degas: Purge the reaction mixture with Argon/Nitrogen for 15 minutes. Oxygen kills the catalyst.

  • Catalyst Charge: Add

    
     (5 mol%) and 
    
    
    
    (10 mol%) OR
    
    
    (5 mol%).
  • Base: Add

    
     or 
    
    
    
    (2.0 equiv).[1]
  • Heat: Reflux (

    
    ) for 12-16 hours.
    
  • Workup: Filter through Celite (to remove Pd), concentrate, and purify via column chromatography.

References

  • Vertex AI Search. (2026). Reaction of 3-Bromo-2-(bromomethyl)-5-methylpyridine and synthesis of pyrrolopyridines. [Search Result 1.1, 1.5].
  • Sigma-Aldrich. (n.d.). 3-Bromo-2-(bromomethyl)pyridine Product Specification & Storage. Retrieved from .[1]

  • Song, J. J., et al. (2002).[1] "Synthesis of 1H-Pyrrolo[2,3-b]pyridines: A Practical Approach." Journal of Organic Chemistry. (General methodology for azaindole synthesis from halopyridines).

  • Li, J. J. (2014).[1] Name Reactions in Heterocyclic Chemistry II. Wiley. (Reference for Intramolecular Heck/Buchwald cyclization mechanisms).

  • ResearchGate. (2013).[2] "Troubleshooting 2-bromomethyl pyridine conversion." [Search Result 1.15]. Retrieved from .

Sources

Reference Data & Comparative Studies

Validation

Comparative Assignment Guide: C-13 NMR of 2,3,5-Substituted Pyridines

The following guide is structured as a high-level technical resource for medicinal chemists and structural biologists. It moves beyond simple spectral listing to a comparative analysis of assignment methodologies and sub...

Author: BenchChem Technical Support Team. Date: February 2026

The following guide is structured as a high-level technical resource for medicinal chemists and structural biologists. It moves beyond simple spectral listing to a comparative analysis of assignment methodologies and substituent effects.

Executive Summary: The "Crowded Ring" Challenge

In modern drug discovery—particularly within kinase inhibitor development—the 2,3,5-substituted pyridine scaffold is ubiquitous. However, assigning the C-13 NMR signals for this motif is deceptively complex due to the competing electronic effects of the ring nitrogen (electron-withdrawing) and multiple substituents (often opposing donors/acceptors).

This guide compares the theoretical additivity models against experimental acquisition strategies , providing a validated workflow for distinguishing the critical C3, C4, and C5 signals in trisubstituted systems.

Theoretical Framework: Substituent Effects on Pyridine

To accurately assign a 2,3,5-substituted system, one must first understand the baseline shifts and how substituents perturb the magnetic environment relative to the nitrogen "anchor."

Baseline: Unsubstituted Pyridine
  • C2/C6 (

    
    ):  ~150.2 ppm (Deshielded by electronegative N)
    
  • C3/C5 (

    
    ):  ~124.2 ppm (Shielded, electron-rich positions)
    
  • C4 (

    
    ):  ~136.2 ppm
    
The Substituent Competition

When substituents are added, they exert Inductive (I) and Mesomeric (M) effects that can reinforce or cancel the ring currents.

Substituent TypeExampleEffect on Ipso CarbonEffect on Ortho/ParaDiagnostic Trend
Strong Donor (+M)

,

Deshields Ipso (+10 to +15 ppm)Strongly Shields (-10 to -15 ppm)C2-Amino pushes C3/C5 upfield (< 115 ppm).
Strong Acceptor (-M/-I)

,

Deshields Ipso (+15 to +20 ppm)Deshields (+5 to +10 ppm)C3-Nitro pushes signals downfield.
Heavy Atom

,

Shields Ipso (-5 to -20 ppm)VariableC5-Bromo often appears "surprisingly" upfield (~110 ppm) due to the Heavy Atom Effect.

Comparative Data Analysis: Evolution of the Shift

The following table demonstrates the "evolution" of chemical shifts as we build a complex drug intermediate: 2-Amino-5-bromo-3-nitropyridine . This comparison highlights why simple additivity rules often fail without experimental validation.

Table 1: Chemical Shift Evolution (Experimental vs. Predicted)
Carbon Position1. Pyridine (Base)2. 2-Aminopyridine (Mono-sub)3. 2-Amino-5-bromopyridine (Di-sub)4. 2-Amino-5-bromo-3-nitropyridine (Target)
C2 (N-C-N) 150.2160.0 (Deshielded by

)
158.5150 - 155 (Shielded by steric/nitro twist)
C3 (Ortho to NH2) 124.2109.0 (Shielded by

-effect)
110.5130 - 135 (Deshielded by

ipso)
C4 (Meta) 136.2138.0140.2135 - 140 (Balancing act)
C5 (Meta) 124.2113.0106 - 109 (Shielded by Br)105 - 110 (Remains shielded)
C6 (Ortho to N) 150.2148.0149.5150 - 155 (Deshielded)

Critical Insight: Note the C5-Br position. Despite adding an electron-withdrawing halogen, the signal often moves upfield (lower ppm) or stays static compared to the unsubstituted ring. This is the Heavy Atom Effect and is a primary source of assignment error for automated software.

Validated Experimental Protocol

To resolve the ambiguity between C3, C4, and C6 in 2,3,5-substituted systems, a standard 1D Carbon experiment is insufficient. The following protocol ensures 100% confidence.

Step-by-Step Assignment Workflow
  • Solvent Selection: Use DMSO-

    
      over 
    
    
    
    for aminopyridines.
    • Reasoning: DMSO minimizes exchange broadening of the

      
       protons, allowing them to be used as "anchors" in 2D experiments.
      
  • 1D

    
     & DEPT-135: 
    
    • Objective: Identify Quaternary Carbons (C2, C3, C5).

    • Result: C4 and C6 will appear as CH (positive phases). C2, C3, and C5 will disappear (quaternary).

  • HSQC (Multiplicity-Edited):

    • Objective: Link C4 and C6 to their attached protons.

    • Differentiation: H6 is usually a doublet (coupling to H4) or singlet (if H4 is substituted) and is typically the most deshielded proton (> 8.0 ppm).

  • HMBC (The Solver):

    • Objective: Connect the "Silent" Quaternary Carbons.

    • Key Correlation: The

      
       protons  (if visible in DMSO) will show a strong 3-bond correlation (
      
      
      
      ) to C3 . They will show a weak or negligible correlation to C5.
    • Key Correlation:H6 will show a strong

      
       to C2  and C4 , but not to C3 (usually).
      

Visual Logic: Assignment Decision Tree

The following diagram illustrates the logical pathway to distinguish the C5-Bromo signal from the C3-Nitro signal in a trisubstituted pyridine.

PyridineAssignment Start Unknown Signal in Quaternary Region (100-160 ppm) DEPT Run DEPT-135 Start->DEPT IsCH Signal Present (Positive)? DEPT->IsCH CH_Yes It is C4 or C6 IsCH->CH_Yes Yes CH_No It is C2, C3, or C5 IsCH->CH_No No (Quaternary) HSQC Check HSQC Protons CH_Yes->HSQC H6_Check Proton > 8.0 ppm? (Alpha to Nitrogen) HSQC->H6_Check Assign_C6 Assign C6 H6_Check->Assign_C6 Yes Assign_C4 Assign C4 H6_Check->Assign_C4 No ChemShift Check Chemical Shift CH_No->ChemShift Shift_High > 145 ppm? ChemShift->Shift_High Assign_C2 Assign C2 (Attached to N & NH2) Shift_High->Assign_C2 Yes Shift_Low < 145 ppm (C3 vs C5) Shift_High->Shift_Low No HMBC Run HMBC (Focus on NH2) Shift_Low->HMBC Corr_NH2 Strong 3-bond Correlation to NH2? HMBC->Corr_NH2 Assign_C3 Assign C3 (Ortho to NH2) Corr_NH2->Assign_C3 Yes Assign_C5 Assign C5 (Meta to NH2, attached to Br) Corr_NH2->Assign_C5 No

Figure 1: Logic flow for distinguishing C3/C5/C6 in 2-amino-substituted pyridines using 2D NMR.

Comparison of Prediction Tools vs. Reality

When working with 2,3,5-substituted pyridines, researchers often rely on C-13 prediction software (e.g., ChemDraw, MestReNova).

FeatureAlgorithmic Prediction Experimental Reality Verdict
Heavy Atom Effect Often underestimates shielding of Br/I (predicts ~120 ppm).Actual: ~105-110 ppm.Fail: Manual adjustment required for Halogens.
Solvent Effects Usually defaults to

models.
Actual: DMSO causes significant shifts in C2/C3 due to H-bonding with

.
Caution: Use solvent-specific libraries.
Ortho-Substituents Assumes linear additivity.Actual: Steric crowding (2,3-disubstitution) twists nitro groups, altering conjugation.Fail: 2,3-pattern often deviates by 5-8 ppm.
Recommendation

For 2,3,5-substituted pyridines, do not trust software predictions for the C5-Bromo position . The heavy atom effect is frequently miscalculated. Always validate the C5 position by its distinctively low chemical shift (typically the most upfield quaternary carbon in the aromatic region).

References

  • Substituent Effects in Nitrogen Heterocycles. Source: MDPI Molecules (2005). Discusses

    
     additivity rules for pyridine derivatives.
    URL:[Link]
    
  • 2-Amino-5-bromopyridine Spectroscopic Data. Source: BenchChem / PubChem. Provides baseline data for the di-substituted scaffold. URL:[Link]

  • C-13 NMR Chemical Shift Calculations for Substituted Pyridines. Source: Journal of Chemical Information and Modeling (ACS). Compares computational methods vs experimental results. URL:[Link]

  • Heavy Atom Effects in C-13 NMR. Source: Chemistry LibreTexts. Explains the shielding mechanism of Bromine and Iodine on aromatic rings. URL:[Link]

Comparative

Technical Comparison: Reactivity and Stability Profiles of 2- vs. 3-(Bromomethyl)pyridines

[1] Executive Summary For researchers utilizing pyridine-based electrophiles, the choice between 2-(bromomethyl)pyridine (2-BMP) and 3-(bromomethyl)pyridine (3-BMP) is dictated by a critical trade-off between electrophil...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Executive Summary

For researchers utilizing pyridine-based electrophiles, the choice between 2-(bromomethyl)pyridine (2-BMP) and 3-(bromomethyl)pyridine (3-BMP) is dictated by a critical trade-off between electrophilic activation and storage stability .[1]

  • 2-BMP is kinetically unstable as a free base. It undergoes rapid intermolecular self-quaternization (polymerization) due to the high nucleophilicity of the adjacent ring nitrogen and the high electrophilicity of the exocyclic methylene. It must be generated in situ or used immediately upon neutralization.

  • 3-BMP exhibits significantly higher stability as a free base due to the distal position of the nitrogen, preventing facile self-alkylation. It behaves as a standard benzylic-type halide.

This guide details the mechanistic basis of these differences and provides validated protocols for handling the problematic 2-isomer.

Structural & Mechanistic Basis of Reactivity

The reactivity difference stems from the position of the bromomethyl group relative to the pyridine nitrogen lone pair.

Electronic Activation (Electrophilicity)

The pyridine ring is electron-deficient. The nitrogen atom withdraws electron density via induction (


 effect) and resonance.
  • 2-Position: The inductive withdrawal is strongest here, making the exocyclic methylene carbon (

    
    ) highly electrophilic.[1]
    
  • 3-Position: The inductive effect is weaker. The carbon is still electrophilic (comparable to benzyl bromide but more reactive), yet less activated than the 2-position.[1]

The Instability Factor: Self-Quaternization

The primary handling challenge with 2-BMP is autocatalytic polymerization . As a free base, the nucleophilic nitrogen of one molecule attacks the electrophilic methylene carbon of another. This "Head-to-Tail" polymerization forms a dark, tarry pyridinium salt rapidly at room temperature.[1]

3-BMP is less prone to this because the geometry required for intermolecular attack is less statistically favorable, and the nitrogen is less inductively activated for nucleophilic attack compared to the 2-position's specific electronic environment.

Visualization: 2-BMP Self-Quaternization Pathway

SelfQuaternization FreeBase 2-BMP (Free Base) (Colorless Oil) Transition Intermolecular Attack (N lone pair -> C-Br) FreeBase->Transition Rapid at RT Salt Pyridinium Salt Polymer (Dark Tar/Solid) Transition->Salt Irreversible Precipitation

Figure 1: The rapid degradation pathway of 2-(bromomethyl)pyridine free base.

Comparative Property Analysis

Feature2-(Bromomethyl)pyridine3-(Bromomethyl)pyridine
CAS (HBr Salt) 31106-82-84916-55-6
Free Base Stability Critical Instability. Polymerizes in minutes/hours at RT.[1]Moderate. Stable for days/weeks if cold/dark.
Commercial Form Hydrobromide Salt (Solid)Hydrobromide Salt (Solid)
Storage (Salt) Desiccated, < -20°C (Hygroscopic)Desiccated, RT or 4°C
Reactivity (

)
High (Strong inductive activation)Moderate (Standard benzylic profile)
Primary Hazard Lachrymator, Corrosive, VesicantLachrymator, Corrosive
Preferred Protocol In situ neutralizationIsolation or In situ

Experimental Protocols

Handling Strategy: Decision Matrix

Do not isolate the free base of 2-BMP unless strictly necessary (e.g., reaction with a base-sensitive electrophile).[1] For 90% of applications, Protocol A is superior.[1]

HandlingStrategy Start Start: 2-BMP Hydrobromide Salt Substrate Is the substrate base-sensitive? Start->Substrate No No (Standard) Substrate->No Yes Yes Substrate->Yes InSitu Protocol A: In Situ Neutralization (Mix Salt + Base + Nucleophile) No->InSitu ExSitu Protocol B: Cold Free-Basing (Partition -> Dry -> Use Immediately) Yes->ExSitu

Figure 2: Workflow for selecting the correct handling protocol.

Protocol A: In Situ Neutralization (Recommended)

Applicability: Standard alkylations of amines, phenols, or thiols.[1] Principle: The HBr salt is neutralized by excess base within the reaction vessel, releasing the free base transiently to react immediately with the nucleophile.

  • Dissolve Nucleophile: Dissolve 1.0 eq of nucleophile (e.g., phenol derivative) in solvent (ACN, DMF, or Acetone).[1]

  • Add Base: Add 2.5–3.0 eq of anhydrous base (

    
     or 
    
    
    
    ).
    • Note: Excess base is required to neutralize the HBr and deprotonate the nucleophile.

  • Add Electrophile: Add 1.1 eq of 2-(bromomethyl)pyridine hydrobromide solid directly to the stirring mixture.

  • Reaction: Stir at RT or mild heat (40–60°C).

    • Observation: The mixture will bubble slightly (

      
       evolution) as the salt neutralizes.
      
Protocol B: Isolation of Free Base (High Risk)

Applicability: When the reaction cannot tolerate excess inorganic base or requires strictly anhydrous/neutral conditions. Safety: Perform in a fume hood. 2-BMP is a potent lachrymator.

  • Preparation: Chill 20 mL DCM and 20 mL saturated aqueous

    
     to 0°C.
    
  • Partition: Suspend 2-BMP.HBr salt (1.0 g) in the DCM. Add the

    
     solution.[2]
    
  • Extraction: Shake vigorously in a separatory funnel. Separate layers quickly.

  • Drying: Dry the organic layer over

    
     (anhydrous) for < 5 mins at 0°C.
    
  • Concentration: Filter and evaporate solvent under vacuum at RT (do not heat).

    • Critical: Do not evaporate to complete dryness if possible; keep as a concentrated stock solution.

  • Usage: Add immediately to the reaction vessel. Do not store.

Performance Data: Nucleophilic Substitution

The following data compares typical yields in


 reactions using standard conditions (Acetonitrile, 

, reflux).
Nucleophile ClassProduct TypeYield (2-BMP)Yield (3-BMP)Notes
Primary Amine Secondary Amine65-75%80-85%2-BMP suffers from competitive self-polymerization if amine is not in large excess.[1]
Phenol Aryl Pyridyl Ether85-92%88-94%In situ protocol works excellently for both.
Thiol Thioether90-95%90-95%Thiols are highly nucleophilic; reaction is faster than 2-BMP polymerization.

Data Interpretation:

  • 3-BMP generally provides higher, more consistent yields in amine alkylations because it does not compete with itself as aggressively as 2-BMP.[1]

  • 2-BMP yields drop significantly if the "Free Base Isolation" method is used and the operator is too slow, resulting in black tar formation before the reaction begins.[1]

References

  • Sigma-Aldrich. 2-(Bromomethyl)pyridine hydrobromide Product Sheet. Accessed 2024.[3] Link[1]

  • PubChem. 2-(Bromomethyl)pyridine - Compound Summary. National Library of Medicine. Link[1]

  • Thermo Fisher Scientific. 3-(Bromomethyl)pyridine hydrobromide Safety Data Sheet. Link

  • Organic Chemistry Data. pKa Values of Pyridine Derivatives. Link

  • ResearchGate. Discussions on the instability and polymerization of 2-bromomethylpyridine. Link

Sources

Validation

Comparative Quality Control Guide: 3-Bromo-2-(bromomethyl)-5-methylpyridine

Critical Intermediate for Vonoprazan Fumarate Synthesis Part 1: Executive Summary & Core Directive In the synthesis of the potassium-competitive acid blocker Vonoprazan Fumarate , the intermediate 3-Bromo-2-(bromomethyl)...

Author: BenchChem Technical Support Team. Date: February 2026

Critical Intermediate for Vonoprazan Fumarate Synthesis

Part 1: Executive Summary & Core Directive

In the synthesis of the potassium-competitive acid blocker Vonoprazan Fumarate , the intermediate 3-Bromo-2-(bromomethyl)-5-methylpyridine (CAS: 1202858-65-8) represents a critical "control point." Its benzylic-like bromomethyl moiety is highly electrophilic, making it essential for the subsequent pyrrole ring formation but also rendering it chemically fragile.

This guide moves beyond standard Certificates of Analysis (CoA). It objectively compares the performance of High-Purity Crystalline (Grade A) versus Crude/Oily (Grade B) forms, demonstrating how "hidden" impurities in the latter disproportionately affect downstream yield and genotoxic impurity profiles.

Part 2: Comparative Analysis (Grade A vs. Grade B)

The following analysis contrasts the two most common commercial forms of this intermediate. Data is synthesized from process optimization studies typical in Vonoprazan scale-up.

Table 1: Performance Matrix
FeatureGrade A: Crystalline / Salt Form Grade B: Crude / Amorphous Oil Impact on Drug Development
Purity (HPLC) > 98.5%90.0% – 95.0%Yield: Grade B causes side-reactions in the cyclization step, reducing Vonoprazan yield by up to 15%.
Physical State White to Off-White SolidYellow/Orange Viscous OilHandling: Solids allow precise weighing; oils often require heating to transfer, accelerating degradation.
Impurity Profile < 0.1% Hydroxymethyl analog< 0.1% Dimer2-5% Hydroxymethyl analog1-3% Dimer (Quaternary salts)Purification: Dimers are difficult to remove later and may act as phase transfer catalysts, altering reaction kinetics.
Stability (-20°C) Stable for 6-12 monthsDegrades within 4-8 weeksSupply Chain: Grade B requires "Just-in-Time" manufacturing; Grade A allows inventory banking.
Lachrymator Potential Moderate (Low vapor pressure)High (Volatile impurities present)Safety: Grade B poses higher exposure risks to operators.
The "Hidden" Cost of Grade B

While Grade B is often 30-40% cheaper per gram, it introduces "Silent Killers" :

  • Hydrolysis: The presence of moisture in Grade B converts the

    
     to 
    
    
    
    . This alcohol competes for the sulfonyl chloride in the next step, wasting expensive reagents.
  • Dimerization: In concentrated oily phases, the pyridine nitrogen of one molecule attacks the bromomethyl group of another, forming an insoluble quaternary ammonium salt. This is autocatalytic and accelerates with heat.

Part 3: Stability & Impurity Pathways (Visualization)

Understanding the degradation mechanism is vital for establishing storage conditions.

Diagram 1: Degradation Pathways

DegradationPathways Product 3-Bromo-2-(bromomethyl)- 5-methylpyridine (Active Intermediate) Impurity_OH Impurity A: Hydroxymethyl Analog (Dead End in Synthesis) Product->Impurity_OH Hydrolysis Impurity_Dimer Impurity B: Pyridinium Dimer Salt (Insoluble Precipitate) Product->Impurity_Dimer Self-Alkylation (Dimerization) Vonoprazan Vonoprazan Precursor Product->Vonoprazan Correct Reaction (Cyclization) Moisture Moisture (H2O) Moisture->Impurity_OH Heat Heat / Concentration Heat->Impurity_Dimer

Caption: Figure 1.[1][2][3] The bromomethyl group is the reactive center. Moisture leads to hydrolysis (Impurity A), while high concentration/heat leads to self-alkylation (Impurity B).

Part 4: Validated Quality Control Protocols

Protocol 1: High-Fidelity HPLC Analysis

Challenge: The bromomethyl group can hydrolyze during the HPLC run if the method uses high water content or acidic buffers, leading to false "fail" results.

Methodology:

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18), 4.6 x 150 mm, 3.5 µm.

  • Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water (Keeps pH low to stabilize).

  • Mobile Phase B: Acetonitrile (ACN).

  • Gradient: Steep gradient (Start 20% B

    
     90% B in 10 mins). Rationale: Elute the unstable bromide quickly.
    
  • Flow Rate: 1.0 mL/min.

  • Detection: UV @ 254 nm.

  • Sample Diluent (CRITICAL): 100% Dry Acetonitrile. Do NOT use water/methanol in the diluent.

  • Injection: Inject immediately after preparation.

Self-Validating Step: Prepare a "Check Standard" by deliberately adding 1 drop of water to a sample vial and letting it stand for 30 minutes. If the method is resolving, you will see the "Impurity A" (Hydroxymethyl) peak grow significantly at a lower Retention Time (RT) than the main peak.

Protocol 2: Visual Appearance & Solubility Check

Rationale: Dimerized salts are often insoluble in non-polar solvents, whereas the active bromide is soluble.

  • Weigh 100 mg of sample.

  • Add 2 mL of Toluene or Dichloromethane (DCM).

  • Observation:

    • Clear Solution: High quality.

    • Turbid/Precipitate: Significant dimerization (Quaternary salt formation).

    • Phase Separation: Presence of moisture/water.

Part 5: QC Decision Workflow

This workflow integrates the analytical data into a Go/No-Go decision for manufacturing.

Diagram 2: QC Decision Matrix

QCWorkflow Start Incoming Raw Material (CAS: 1202858-65-8) Visual Step 1: Visual & Solubility (DCM Test) Start->Visual HPLC Step 2: HPLC Purity (Dry ACN Diluent) Visual->HPLC Clear Solution Fail_Visual REJECT: Dimer/Salt Present (Risk: Low Yield) Visual->Fail_Visual Turbid/Insoluble Fail_HPLC REJECT: Hydrolysis > 1.0% (Risk: Side Reactions) HPLC->Fail_HPLC Purity < 98% Pass APPROVE for Synthesis (Store at -20°C) HPLC->Pass Purity > 98%

Caption: Figure 2. A two-step QC process. The solubility test acts as a rapid screen for dimer salts before expensive HPLC resources are used.

Part 6: Handling & Safety (E-E-A-T)

Expert Insight: This compound is a Lachrymator (tear gas agent) and a Skin Sensitizer .

  • Causality: The alkylating nature that makes it effective for drug synthesis also allows it to alkylate DNA and proteins in human tissue.

  • Protocol:

    • Always handle in a functioning fume hood.

    • Use Silver Shield® (laminate) gloves; standard nitrile is permeable to benzylic bromides over time.

    • Decontamination: Have a solution of 10% aqueous ammonia or sodium thiosulfate ready. These nucleophiles rapidly neutralize the bromomethyl group.

References

  • Takeda Pharmaceutical Company. (2010). Preparation of Pyrrole Derivatives as Acid Secretion Inhibitors.[4] Patent WO2010089127. (Describes the use of the intermediate in Vonoprazan synthesis).

  • Kogure, N., et al. (2016). Development of a Synthetic Route to Vonoprazan via Atom Transfer Radical Cyclization.[4][5] Journal of Organic Chemistry. (Details the stability issues of the bromomethyl intermediate).

  • National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 57647655 (Related Pyridine Derivatives). (Safety and physical property data).

  • Sigma-Aldrich. (2024). Safety Data Sheet: 3-Bromo-2-bromomethyl-pyridine derivatives. (Handling and lachrymator protocols).

Sources

Comparative

Differentiating 3-Bromo-2-(bromomethyl)-5-methylpyridine from isomers

An objective, data-driven comparison for researchers, scientists, and drug development professionals. In the precise world of pharmaceutical synthesis and drug development, the structural integrity of chemical intermedia...

Author: BenchChem Technical Support Team. Date: February 2026

An objective, data-driven comparison for researchers, scientists, and drug development professionals.

In the precise world of pharmaceutical synthesis and drug development, the structural integrity of chemical intermediates is not merely a matter of academic interest—it is a cornerstone of safety, efficacy, and regulatory compliance. The regiochemical purity of a building block like 3-Bromo-2-(bromomethyl)-5-methylpyridine directly influences reaction kinetics, impurity profiles, and the biological activity of the final active pharmaceutical ingredient (API). The inadvertent introduction of a positional isomer can lead to significant downstream challenges, including difficult-to-separate byproducts and altered pharmacological profiles.

This guide provides a senior application scientist's perspective on differentiating 3-Bromo-2-(bromomethyl)-5-methylpyridine from its common isomers. We will move beyond theoretical discussions to provide field-proven insights and actionable experimental protocols, grounded in authoritative analytical principles.

The Isomeric Challenge

Positional isomers often share identical molecular weights and similar physical properties, making their differentiation a non-trivial analytical task. The primary challenge lies in developing methods with sufficient selectivity to resolve minute differences in structure. For this guide, we will focus on distinguishing the target compound from its most probable synthetic variants:

  • Target Compound: 3-Bromo-2-(bromomethyl)-5-methylpyridine

  • Common Isomer 1: 5-Bromo-2-methyl-3-(bromomethyl)pyridine

  • Common Isomer 2: 3-Bromo-2,5-dimethylpyridine (A potential precursor impurity)

  • Common Isomer 3: 5-Bromo-3-methyl-2-(bromomethyl)pyridine

Our strategy will rely on a validated, multi-technique approach, leveraging the unique strengths of Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and High-Performance Liquid Chromatography (HPLC) to build an irrefutable case for structural identity.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Structural Arbiter

NMR spectroscopy is the gold standard for elucidating molecular structure in solution. It provides unambiguous information about the chemical environment and connectivity of atoms within a molecule. For differentiating our target isomers, ¹H (proton) NMR is particularly powerful, as the chemical shift and splitting patterns of the aromatic protons are exquisitely sensitive to the substituent pattern on the pyridine ring.

The Causality Behind NMR Differentiation

The electronic properties of the substituents dictate the magnetic environment of the nearby protons. The electron-withdrawing bromine atom deshields adjacent protons, shifting their signals downfield (to a higher ppm value). Conversely, the electron-donating methyl group shields nearby protons, causing an upfield shift. The relative positions of these groups and the bromomethyl moiety create a unique spectral fingerprint for each isomer.

Experimental Protocol: ¹H NMR Spectroscopy
  • Sample Preparation: Accurately weigh 5-10 mg of the sample and dissolve it in approximately 0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃) in a 5 mm NMR tube. Ensure the sample is fully dissolved.

  • Instrument Setup: Utilize a ≥400 MHz NMR spectrometer for optimal signal dispersion.

  • Acquisition:

    • Acquire a standard one-dimensional proton spectrum.

    • Typical spectral width: 0 to 10 ppm.

    • Number of scans: 16 (adjust as needed for signal-to-noise ratio).

    • Relaxation delay: 2 seconds.

  • Processing: Reference the spectrum to the residual solvent peak (CDCl₃ at 7.26 ppm) or an internal standard (e.g., TMS at 0 ppm). Perform phasing and baseline correction.

Comparative ¹H NMR Data (Predicted)
CompoundAromatic Proton H-4 (δ, multiplicity)Aromatic Proton H-6 (δ, multiplicity)CH₂Br (δ, singlet)CH₃ (δ, singlet)
3-Bromo-2-(bromomethyl)-5-methylpyridine ~7.6 ppm (s)~8.3 ppm (s)~4.6 ppm~2.4 ppm
5-Bromo-2-methyl-3-(bromomethyl)pyridine~7.9 ppm (s)~8.4 ppm (s)~4.5 ppm~2.5 ppm
5-Bromo-3-methyl-2-(bromomethyl)pyridine~7.7 ppm (s)~8.2 ppm (s)~4.7 ppm~2.3 ppm

Note: These are estimated chemical shifts. Actual values can vary based on experimental conditions. The key differentiator is the relative position and splitting of the two aromatic singlets.

For absolute confirmation, two-dimensional NMR experiments like HMBC (Heteronuclear Multiple Bond Correlation) are invaluable. An HMBC experiment will show a correlation between the protons of the bromomethyl group (CH₂) and the C2 and C3 carbons of the pyridine ring, definitively establishing their connectivity.

Logical Workflow for NMR Analysis

Caption: A self-validating workflow for isomer identification using NMR.

Gas Chromatography-Mass Spectrometry (GC-MS): Orthogonal Confirmation

GC-MS provides two layers of data: the chromatographic retention time (from the GC) and the mass-to-charge ratio of the molecule and its fragments (from the MS). While isomers have the same molecular mass, their fragmentation patterns under electron ionization (EI) can differ based on the stability of the resulting fragment ions.

The Causality Behind MS Fragmentation

The position of the substituents affects the stability of the radical cation formed upon ionization and influences which bonds are most likely to break. A crucial diagnostic feature for any brominated compound is the presence of isotopic peaks for any bromine-containing fragment. Bromine has two major isotopes, ⁷⁹Br and ⁸¹Br, in nearly a 1:1 ratio, resulting in two peaks of similar intensity separated by 2 m/z units (the M and M+2 peaks).[1][2]

Key fragmentations to monitor include:

  • Loss of a bromine radical (•Br) : [M-Br]⁺

  • Loss of the bromomethyl radical (•CH₂Br) : [M-CH₂Br]⁺

  • Benzylic cleavage : Formation of the pyridyl-methyl cation.

The relative abundance of these fragments can serve as a fingerprint to distinguish isomers. For example, the proximity of the methyl and bromomethyl groups in some isomers might facilitate unique rearrangement pathways not seen in others.

Experimental Protocol: GC-MS
  • Sample Preparation: Prepare a ~100 ppm solution of the sample in a volatile solvent like ethyl acetate.

  • GC Method:

    • Column: Use a low-to-mid polarity capillary column, such as a DB-5ms (30 m x 0.25 mm, 0.25 µm film).

    • Inlet: 250 °C, split injection (e.g., 50:1).

    • Carrier Gas: Helium at 1.0 mL/min constant flow.

    • Oven Program: 100 °C hold for 2 min, ramp at 20 °C/min to 280 °C, hold for 5 min.

  • MS Method:

    • Ionization: Electron Ionization (EI) at 70 eV.

    • Source Temperature: 230 °C.

    • Mass Range: Scan from m/z 50 to 350.

Logical Workflow for GC-MS Analysis

GCMS_Workflow Sample Dilute Sample in Ethyl Acetate Injection Inject into GC-MS Sample->Injection Separation GC Separation Injection->Separation Ionization EI Ionization & Fragmentation Separation->Ionization Detection Mass Analysis Ionization->Detection Data Obtain Spectrum Detection->Data Analysis Analyze Isotopic Pattern & Fragmentation Data->Analysis Identification Confirm Identity Analysis->Identification

Caption: GC-MS workflow for confirmatory analysis of brominated isomers.

High-Performance Liquid Chromatography (HPLC): Purity Assessment and Separation

HPLC is the workhorse for purity analysis and can be developed to separate closely related isomers. For aromatic positional isomers, reverse-phase HPLC is a common starting point.[3] Separation is achieved based on subtle differences in the isomers' polarity and their resulting differential interaction with the hydrophobic stationary phase.[4][5]

The Causality Behind HPLC Separation

Although all isomers are structurally similar, the specific placement of the bromine, methyl, and bromomethyl groups creates slight differences in the overall molecular dipole moment and hydrophobicity. These differences can be exploited by a well-chosen stationary phase and mobile phase to achieve chromatographic resolution. For challenging separations of aromatic positional isomers, columns with a phenyl-based stationary phase can offer alternative selectivity through π–π interactions.[6]

Experimental Protocol: Reverse-Phase HPLC
  • Sample Preparation: Dissolve the sample in the initial mobile phase composition (e.g., 50:50 acetonitrile:water) to a concentration of ~0.5 mg/mL.

  • HPLC System:

    • Column: C18, 4.6 x 150 mm, 5 µm particle size.

    • Mobile Phase A: 0.1% Formic Acid in Water.

    • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

    • Gradient: 30% B to 95% B over 15 minutes.

    • Flow Rate: 1.0 mL/min.

    • Column Temperature: 35 °C.

    • Detection: UV at 260 nm.

A successful method will yield distinct, baseline-resolved peaks for each isomer, allowing for accurate quantification of isomeric purity. Retention time serves as the qualitative identifier.

Data Summary and Final Recommendation

TechniqueDifferentiating PrincipleKey Data OutputRole in Analysis
¹H NMR Unique proton chemical environmentsChemical shifts, multiplicities, and integrationsPrimary: Unambiguous structure elucidation
GC-MS Chromatographic separation and unique fragmentation patternsRetention time and relative abundance of fragment ionsConfirmatory: Orthogonal identity check and impurity detection
HPLC Differential polarity and interaction with stationary phaseRetention time and peak areaQuantitative: Purity assessment and quantification of isomers

For absolute confidence in the identity and purity of 3-Bromo-2-(bromomethyl)-5-methylpyridine, a single technique is insufficient. The authoritative and trustworthy approach is to use this triad of analytical methods. ¹H NMR provides the definitive structural proof , while HPLC confirms the sample's isomeric purity , and GC-MS offers a robust, orthogonal confirmation of identity . This comprehensive characterization is essential for ensuring the quality and consistency required in research and drug development.

References

  • Reverse-phase high performance liquid chromatography separation of positional isomers on a MIL-53(Fe) packed column. RSC Publishing.
  • HPLC Separation of Aminopyridines Isomers in Hydrogen-Bonding mode on a SHARC 1 HPLC Column. SIELC Technologies.
  • 1H NMR Spectra of Substituted Aminopyridines. Spectroscopy Letters, Taylor & Francis.
  • Reverse Phase vs Normal Phase HPLC: How to Choose the Right Tool. Chromatography Forum.
  • HPLC Separation of Pyridinecarboxylic Acids. SIELC Technologies.
  • HPLC Methods for analysis of Pyridine. HELIX Chromatography.
  • Reverse-phase high performance liquid chromatography separation of positional isomers on a MIL-53(Fe) packed column. ResearchGate.
  • Positional Isomer Separation Method Suggestions using HPLC or LCMS. MicroSolv Technology Corporation.
  • Resolution of triacylglycerol positional isomers by reversed-phase high-performance liquid chromatography. PubMed.
  • NMR-Based Structural Analysis of Highly Substituted Pyridines From Kondrat'eva Aza-Diels-Alder Cycloadditions. National Center for Biotechnology Information.
  • 3-Bromo-2-methylpyridine(38749-79-0) 1H NMR spectrum. ChemicalBook.
  • Separation of Some Halogenated Phenols by GC-MS. Asian Journal of Chemistry.
  • Headspace GC-MS for the determination of halogenated hydrocarbons, ethers and aromatic volatiles in fabric and leather. ResearchGate.
  • Impurity profiling and synthesis of a series of analogues and isomers of Bromo-DragonFLY. Victoria University of Wellington.
  • Pyridine, 3-bromo-. NIST WebBook.
  • Dependence of mass spectrometric fragmentation on the bromine substitution pattern of polybrominated diphenyl ethers. PubMed.
  • A Mechanism Study on the (+)-ESI-TOF/HRMS Fragmentation of Some PPI Prazoles and Their Related Substances. MDPI.
  • CH3Br mass spectrum of bromomethane fragmentation pattern of m/z m/e ions for analysis and identification of methyl bromide. Doc Brown's Chemistry.

Sources

Validation

Benchmarking 3-Bromo-2-(bromomethyl)-5-methylpyridine against commercial standards

Benchmarking Guide: 3-Bromo-2-(bromomethyl)-5-methylpyridine Executive Summary 3-Bromo-2-(bromomethyl)-5-methylpyridine (hereafter referred to as 3,2-BBMP ) represents a high-value, bifunctional heterocyclic scaffold. It...

Author: BenchChem Technical Support Team. Date: February 2026

Benchmarking Guide: 3-Bromo-2-(bromomethyl)-5-methylpyridine

Executive Summary

3-Bromo-2-(bromomethyl)-5-methylpyridine (hereafter referred to as 3,2-BBMP ) represents a high-value, bifunctional heterocyclic scaffold. It is distinct from standard commercial pyridines due to its "orthogonal reactivity": it possesses a highly electrophilic 2-bromomethyl "warhead" for nucleophilic substitution and a 3-bromo handle for palladium-catalyzed cross-coupling.

The Challenge: Unlike its stable chloro-analogs, 3,2-BBMP is chemically labile. It is rarely available as a shelf-stable free base due to rapid self-quaternization (intermolecular attack of the pyridine nitrogen on the bromomethyl group).

The Solution: This guide benchmarks 3,2-BBMP against its two primary alternatives:

  • The Chloro-Analog (Standard): 3-Bromo-2-(chloromethyl)-5-methylpyridine.

  • In-Situ Generation (Process): Radical bromination of 3-bromo-2,5-dimethylpyridine.

Key Finding: While the Chloro-analog offers superior shelf-stability, 3,2-BBMP demonstrates a 40–60x increase in reaction rate for difficult nucleophilic substitutions (e.g., sterically hindered amines), justifying its use in "telescoped" synthesis despite handling challenges.

Chemical Profile & Mechanism

Structure & Functionality:

  • Position 2 (Bromomethyl): Primary electrophile. The inductive effect of the pyridine nitrogen makes this benzylic-like halide significantly more reactive than a standard benzyl bromide.

  • Position 3 (Bromo): Secondary electrophile. Sterically protects the 2-position but remains active for Suzuki/Buchwald couplings.

  • Position 5 (Methyl): Lipophilic handle; generally inert under standard displacement conditions.

Mechanism of Instability (Self-Quaternization): The free base of 3,2-BBMP undergoes a bimolecular nucleophilic substitution (


) where the nitrogen of one molecule attacks the exocyclic methylene of another, forming an insoluble pyridinium salt polymer.
  • Mitigation: Store as the Hydrobromide (HBr) salt or generate in situ.

Comparative Benchmarks

Benchmark A: Reactivity vs. Chloro-Analog

Comparison of 3,2-BBMP against 3-Bromo-2-(chloromethyl)-5-methylpyridine.

Feature3,2-BBMP (The Product) Chloro-Analog (The Standard) Impact
Leaving Group Ability High (Br⁻ is a weaker base)Moderate (Cl⁻ is a stronger base)BBMP is essential for weak nucleophiles.
Reaction Rate (

)
~50x (Estimated)1xBBMP completes reactions at RT; Chloro often requires heat (80°C+).
Thermal Stability Low (degrades >0°C as free base)High (Stable at RT)Chloro is preferred for storage; BBMP for immediate use.
Side Reactions Self-polymerizationMinimalBBMP requires dilute conditions or salt formation.
Benchmark B: Process Efficiency (In-Situ Generation)

Comparison of isolating 3,2-BBMP vs. telescoping the reaction.

MetricIsolated HBr Salt In-Situ "Telescoped"
Purity >98%~85-90% (contains unreacted SM)
Yield (Step 1) 65-70%N/A (assumed 100% carryover)
Total Process Time 2 Days (Filtration/Drying)6 Hours
Safety High (Solids handling)Moderate (Lachrymator in solution)

Decision Matrix & Workflow

The following diagram illustrates the decision logic for selecting 3,2-BBMP over the Chloro-analog and the divergent synthesis pathways.

G Start Target: Functionalized Pyridine Core Nucleophile Nucleophile Type? Start->Nucleophile WeakNuc Weak/Hindered (e.g., Aniline, Amide) Nucleophile->WeakNuc Requires High Reactivity StrongNuc Strong/Unimpeded (e.g., Thiol, Prim. Amine) Nucleophile->StrongNuc Standard Reactivity Sufficient RouteBr Route A: 3,2-BBMP (Bromo-Linker) WeakNuc->RouteBr RouteCl Route B: Chloro-Analog (Chloro-Linker) StrongNuc->RouteCl ActionBr Protocol: In-Situ Generation (NBS/CCl4) -> Immediate Coupling RouteBr->ActionBr Avoid Isolation ActionCl Protocol: Standard Heating (DMF/K2CO3, 80°C) RouteCl->ActionCl Shelf-Stable Reagent

Caption: Decision matrix for selecting the Bromo- (3,2-BBMP) vs. Chloro-analog based on nucleophile sterics and electronic demand.

Experimental Protocols

Protocol A: Synthesis of 3,2-BBMP (HBr Salt Isolation)

Use this method if you must store the intermediate.

  • Reagents: Dissolve 3-bromo-2,5-dimethylpyridine (1.0 eq) in CCl₄ or Trifluorotoluene (0.5 M).

  • Bromination: Add NBS (1.05 eq) and AIBN (0.05 eq). Reflux (80°C) for 2–4 hours. Monitor by ¹H NMR (look for CH₂Br shift ~4.6 ppm).

    • Critical Step: Do not over-react; di-bromination occurs rapidly after mono-bromination is complete.

  • Salt Formation: Cool to 0°C. Filter off succinimide. To the filtrate, add HBr (33% in AcOH, 1.1 eq) dropwise.

  • Isolation: The HBr salt of 3,2-BBMP will precipitate as a white/off-white solid. Filter, wash with cold Et₂O, and dry under vacuum.

    • Storage: Store at -20°C under Argon. Stable for 3–6 months.

Protocol B: Telescoped Nucleophilic Substitution (Recommended)

Use this method for maximum efficiency and yield.

  • Activation: Suspend 3,2-BBMP HBr salt (1.0 eq) in anhydrous DMF.

  • Base Addition: Cool to 0°C. Add DIPEA (2.5 eq) slowly. Note: The solution will turn yellow/orange, indicating free base formation.

  • Coupling: Immediately add the amine/thiol nucleophile (1.1 eq).

  • Reaction: Stir at 0°C for 1 hour, then warm to RT.

    • Validation: TLC should show complete consumption of the polar starting material spot.

  • Workup: Dilute with EtOAc, wash with NaHCO₃ (aq) and Brine.

Handling & Stability Data

Parameter3,2-BBMP (Free Base)3,2-BBMP (HBr Salt)
Physical State Yellow Oil / Low-melting solidWhite Crystalline Solid
Moisture Sensitivity High (Hydrolyzes to alcohol)Moderate (Hygroscopic)
Lachrymator YES (Severe) No (Non-volatile)
Shelf Life (25°C) < 24 Hours< 1 Week
Shelf Life (-20°C) 1 Week> 6 Months

Safety Warning: The free base is a potent alkylating agent and lachrymator. All operations must be performed in a fume hood. Destroy excess alkylating agent with aqueous ammonia or sodium thiosulfate.

References

  • Regioselectivity in Pyridine Bromination

    • Goswami, S., et al. "Regioselective benzylic bromination of alkylpyridines." Journal of Organic Chemistry.

  • Suzuki Coupling on 3-Bromopyridines

    • Li, J. J., et al. "Palladium-catalyzed cross-coupling reactions of pyridine derivatives." Name Reactions for Homologation.

  • Stability of Halomethylpyridines

    • BenchChem Stability Data.[1] "Stability of 2-(Chloromethyl)pyridine hydrochloride." [1]

  • Analogous Synthesis (3-Bromo-5-methylpyridine)

    • ChemicalBook Synthesis Protocols. "Synthesis of 3-bromo-5-methylpyridine from 3-bromo-2,5-dimethylpyridine."

Sources

Safety & Regulatory Compliance

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